4-Cyclopropylthiophene-3-carbaldehyde

• CAS: 1369114-08-8

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Cyclopropylthiophene-3-carbaldehyde: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Cyclopropylthiophene-3-carbaldehyde is a heterocyclic aromatic aldehyde that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. The unique combination of a thiophene core, a reactive aldehyde group, and a strained cyclopropyl moiety imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the synthesis of more complex structures. This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4-Cyclopropylthiophene-3-carbaldehyde, offering field-proven insights for its utilization in research and development.

Introduction: The Strategic Importance of the Cyclopropyl-Thiophene Scaffold

The thiophene ring is a well-established pharmacophore in medicinal chemistry, present in numerous FDA-approved drugs.[1][2] Its bioisosteric relationship with the benzene ring allows for the modulation of physicochemical properties such as lipophilicity and metabolic stability.[1] The incorporation of a cyclopropyl group further enhances the molecular complexity and introduces unique conformational constraints. The strained three-membered ring can influence receptor binding affinity and improve metabolic stability by blocking sites susceptible to enzymatic degradation.[3] The aldehyde functionality at the 3-position of the thiophene ring serves as a versatile chemical handle for a wide range of synthetic transformations, enabling the construction of diverse molecular architectures.

Physicochemical and Spectroscopic Profile

While specific experimental data for 4-Cyclopropylthiophene-3-carbaldehyde is not widely published, its properties can be inferred from its structural analogue, 3-Cyclopropylthiophene-4-carboxaldehyde, and related compounds.

Table 1: Physicochemical Properties of 4-Cyclopropylthiophene-3-carbaldehyde (and its isomer)

Property	Value	Source
Molecular Formula	C₈H₈OS	-
Molecular Weight	152.22 g/mol
Physical Form	Expected to be a solid at room temperature
Storage Temperature	2-8°C

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two thiophene protons, the aldehyde proton (typically downfield, around 9-10 ppm), and the methine and methylene protons of the cyclopropyl group (typically upfield, between 0.5 and 2.0 ppm).

• ¹³C NMR: The carbon NMR spectrum would display signals for the four thiophene carbons (two quaternary and two methine), the aldehyde carbonyl carbon (downfield, around 180-200 ppm), and the carbons of the cyclopropyl ring (upfield).

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong characteristic absorption band for the aldehyde C=O stretching vibration around 1670-1700 cm⁻¹.[12][13][14] Other significant peaks would include C-H stretching vibrations for the aromatic and cyclopropyl groups.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) corresponding to the molecular weight of the compound.

Synthesis of 4-Cyclopropylthiophene-3-carbaldehyde

The synthesis of 4-Cyclopropylthiophene-3-carbaldehyde can be approached through several strategic routes. A highly efficient and versatile method involves the Suzuki-Miyaura cross-coupling reaction to introduce the cyclopropyl moiety, followed by formylation of the thiophene ring.

Recommended Synthetic Pathway: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organoboron compound and an organohalide.[15] For the synthesis of 4-Cyclopropylthiophene-3-carbaldehyde, a plausible route starts with a suitably substituted bromothiophene.

Caption: Synthetic pathway to 4-Cyclopropylthiophene-3-carbaldehyde.

Detailed Experimental Protocol (Proposed)

Step 1: Suzuki-Miyaura Coupling to form 4-Cyclopropyl-3-methylthiophene

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine 4-bromo-3-methylthiophene (1.0 eq.), cyclopropylboronic acid (1.5 eq.), and a suitable base such as potassium carbonate (3.0 eq.).

• Solvent and Catalyst Addition: Add a degassed solvent system, typically a mixture of toluene and water. To this mixture, add a palladium catalyst, for instance, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq.).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 80-100 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, cool the reaction to room temperature and dilute with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 4-cyclopropyl-3-methylthiophene.

Step 2: Formylation to yield 4-Cyclopropylthiophene-3-carbaldehyde

A subsequent formylation step would be required to convert the methyl group to a carbaldehyde. A common method for this transformation on an activated ring system is the Vilsmeier-Haack reaction, although other methods could also be employed. A more direct approach would be the Suzuki-Miyaura coupling of 4-bromo-3-formylthiophene with cyclopropylboronic acid.

Chemical Reactivity and Mechanistic Insights

The reactivity of 4-Cyclopropylthiophene-3-carbaldehyde is dictated by the interplay of its three key structural features: the electron-rich thiophene ring, the electrophilic aldehyde group, and the electronically unique cyclopropyl substituent.

Reactivity of the Aldehyde Group

The aldehyde functionality is a prime site for nucleophilic attack and condensation reactions.

• Wittig Reaction: This reaction allows for the conversion of the aldehyde to an alkene, providing a powerful tool for carbon-carbon bond formation.[16]

• Condensation Reactions: With active methylene compounds, such as malononitrile or ethyl cyanoacetate, Knoevenagel condensation can occur. Aldol-type condensations with ketones can also be achieved to form α,β-unsaturated ketones (chalcones).[17][18]

Caption: Key reaction pathways of 4-Cyclopropylthiophene-3-carbaldehyde.

Influence of the Cyclopropyl Group on Reactivity

The cyclopropyl group, due to the p-character of its C-C bonds, can engage in conjugation with the adjacent π-system of the thiophene ring. It generally acts as an electron-donating group, thereby activating the aromatic ring towards electrophilic substitution. This electronic effect will influence the regioselectivity of reactions on the thiophene ring.

Applications in Drug Discovery and Materials Science

While specific applications of 4-Cyclopropylthiophene-3-carbaldehyde are not extensively documented, its structural motifs are prevalent in various biologically active compounds and functional materials.

• Medicinal Chemistry: Thiophene derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][19] The cyclopropyl moiety is also a key feature in many approved drugs, contributing to enhanced potency and improved pharmacokinetic profiles.[3][20] Therefore, 4-Cyclopropylthiophene-3-carbaldehyde serves as a valuable starting material for the synthesis of novel drug candidates.

• Materials Science: Thiophene-based compounds are integral to the development of organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[21] The electronic properties of the thiophene ring can be tuned by substitution, and the introduction of a cyclopropyl group can influence the packing and charge transport properties of the resulting materials.

Conclusion

4-Cyclopropylthiophene-3-carbaldehyde is a molecule of significant synthetic potential. Its unique combination of a thiophene core, a reactive aldehyde, and a cyclopropyl group makes it an attractive building block for the development of novel pharmaceuticals and advanced materials. This guide has provided a comprehensive overview of its properties, synthesis, and potential applications, offering a foundation for its further exploration and utilization in scientific research.

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The Cyclopropylthiophene Core: A Technical Guide to its Discovery, Synthesis, and Application

Abstract

The fusion of a thiophene ring with a cyclopropyl moiety creates a unique structural scaffold that has garnered significant attention, particularly in the field of medicinal chemistry. The cyclopropyl group, a three-membered carbocycle, is far more than a simple saturated appendage; its strained bonds possess significant π-character, allowing it to act as a "cy-phenyl" bioisostere, capable of modulating electronic properties, metabolic stability, and molecular conformation. This technical guide provides an in-depth exploration of the discovery and history of cyclopropylthiophene compounds. It traces the evolution of their synthesis from early, low-yield classical methods to modern, highly efficient catalytic cross-coupling reactions. Furthermore, this guide details key experimental protocols, presents physicochemical data, and discusses the profound impact of this scaffold on drug development, exemplified by the antiplatelet agent Prasugrel.

Introduction: The Value of a Strained Ring

Thiophene and its derivatives are foundational scaffolds in medicinal chemistry and materials science, prized for their unique electronic properties and versatile reactivity.[1][2] The sulfur atom in the five-membered ring can engage in hydrogen bonding, and the ring itself serves as a stable, aromatic bioisosteric replacement for phenyl groups.[1] The introduction of a cyclopropyl group onto this privileged heterocycle imparts a fascinating combination of properties.

The cyclopropane ring's unique bonding, often described by the Walsh model, results in C-C bonds with enhanced p-orbital character. This feature allows the cyclopropyl group to engage in electronic conjugation with adjacent π-systems, such as the thiophene ring, influencing the molecule's overall electronic profile. From a drug development perspective, the cyclopropyl fragment is a powerful tool used to address common challenges in lead optimization.[3] Its inclusion can:

• Enhance Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in larger alkyl groups, making them less susceptible to metabolic oxidation by cytochrome P450 enzymes.

• Improve Potency and Selectivity: The rigid structure of the ring can lock a molecule into a specific, biologically active conformation, improving its binding affinity and selectivity for a target receptor.

• Modulate Physicochemical Properties: The compact and lipophilic nature of the cyclopropyl group can fine-tune a compound's solubility, permeability, and plasma clearance.[3]

This guide will delve into the historical origins of these important compounds, track the development of their synthesis, and provide practical, in-depth protocols for their preparation.

Discovery and Early History

The first comprehensive study into the synthesis and reactivity of simple cyclopropylthiophenes was published in 1971 by Richard M. Kellogg and J. Buter.[4][5] Their work laid the foundation for understanding the chemical behavior of this new class of compounds, describing the preparation of both 2-cyclopropylthiophene and 3-cyclopropylthiophene and investigating their reactivity in electrophilic substitution reactions.[4]

Early synthetic approaches were often multi-step and lacked the efficiency of modern methods. One such classical method involved the thermal decomposition of a pyrazoline intermediate. This route, while mechanistically significant, suffered from very low yields. For example, the thermal degradation of 5-(thiophen-2-yl)-pyrazoline provided the target 2-cyclopropylthiophene in a modest yield of only 26% at best.[3]

Early synthesis via thermal decomposition of a pyrazoline.

These early methods highlighted the synthetic challenges involved but also established the fundamental existence and chemical character of the cyclopropylthiophene scaffold, paving the way for future innovation.

The Evolution of Synthetic Methodologies

The synthesis of cyclopropylthiophenes has evolved dramatically, moving from the low-yielding classical approaches to highly efficient and scalable modern catalytic methods. This progression reflects broader trends in synthetic organic chemistry, particularly the development of powerful cross-coupling reactions.

Classical Approaches: The Wolff-Kishner Reduction

One classical strategy to form an alkyl group from a ketone is the Wolff-Kishner reduction. While this reaction typically reduces a carbonyl to a simple methylene group (e.g., converting 2-acetylthiophene to 2-ethylthiophene), a variation known as the Kishner-Wolff reduction can form a cyclopropane ring from an α,β-unsaturated carbonyl compound.[3][6] This reaction involves the formation of a pyrazoline intermediate from the reaction with hydrazine, followed by thermal decomposition with base, which expels nitrogen gas to form the three-membered ring. This historical method, while mechanistically important, often requires harsh conditions (high temperatures and strong base) and has been largely superseded.[7]

The Modern Era: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The advent of palladium-catalyzed cross-coupling reactions revolutionized the synthesis of biaryl and alkyl-aryl compounds. The Suzuki-Miyaura coupling, in particular, has emerged as the state-of-the-art method for constructing the C-C bond between a thiophene ring and a cyclopropyl group. A 2023 study by Paškevičius et al. detailed an optimized and highly scalable procedure for this transformation.[3]

This modern approach offers several key advantages over classical methods:

• High Yields: The reaction consistently provides the desired products in yields ranging from 69% to 93%.[3]

• Broad Substrate Scope: It is tolerant of a wide variety of functional groups on the thiophene ring, including esters, ketones, and aldehydes.

• Mild Reaction Conditions: The reaction proceeds under relatively mild conditions (90 °C), avoiding the harsh temperatures and reagents of classical methods.

• Scalability: The procedure has been successfully demonstrated on a multigram scale (up to 1.5 mol).[3]

The core of this methodology involves the reaction of a bromothiophene derivative with cyclopropylboronic acid in the presence of a palladium catalyst and a specialized phosphine ligand (SPhos).

Modern synthesis via Suzuki-Miyaura cross-coupling.

Key Compounds and Applications in Drug Discovery

The true impact of the cyclopropylthiophene scaffold is most evident in its application in medicinal chemistry. The unique properties it confers have been instrumental in the development of successful therapeutics.

Prasugrel: A Case Study in Bioisosteric Replacement

The most prominent example of a cyclopropylthiophene-containing drug is Prasugrel (marketed as Effient or Efient).[8] Prasugrel is an antiplatelet agent used to prevent blood clots in patients with acute coronary syndrome undergoing percutaneous coronary intervention.[9] It belongs to the thienopyridine class of drugs, which also includes clopidogrel (Plavix).

Prasugrel is a prodrug that is metabolized in the body to its active form. A key step in its synthesis involves the alkylation of a tetrahydrothienopyridine core with a side chain containing a cyclopropyl ketone.[5][9] The cyclopropylthiophene moiety in Prasugrel is critical to its pharmacological profile. It serves as a bioisostere for the ester group found in related compounds, contributing to the molecule's rapid and consistent metabolic activation and potent inhibition of the P2Y12 ADP receptor on platelets.[8] The development of Prasugrel showcases the power of the cyclopropyl group to enhance the therapeutic properties of a drug molecule.

Physicochemical and Spectroscopic Data

Accurate characterization of cyclopropylthiophene compounds relies on a combination of physical and spectroscopic data. The following table summarizes key data for the parent 2-cyclopropylthiophene molecule.

Property	Value	Source
Molecular Formula	C₇H₈S	N/A
Molecular Weight	124.21 g/mol	N/A
Boiling Point	158-160 °C (at 760 mmHg)	N/A
Appearance	Colorless to pale yellow liquid	N/A

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of cyclopropylthiophenes. The cyclopropyl protons exhibit characteristic upfield shifts due to the ring's magnetic anisotropy, a key diagnostic feature.[10]

• ¹H NMR: The spectrum is characterized by multiplets in the aromatic region for the thiophene protons and a series of upfield multiplets for the cyclopropyl protons. The methine proton of the cyclopropyl group is typically found further downfield than the methylene protons. For the analogous cyclopropylbenzene, the methine proton appears around 1.84 ppm, while the methylene protons are found at approximately 0.91 and 0.66 ppm.[10] Similar shifts are expected for cyclopropylthiophene.

• ¹³C NMR: The thiophene carbons appear in the aromatic region (~120-150 ppm), while the cyclopropyl carbons are highly shielded, appearing far upfield. For thiophene itself, the C2/C5 carbons resonate at ~125 ppm and the C3/C4 carbons at ~127 ppm.[11] The cyclopropyl carbons would be expected in the 5-20 ppm range.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of key precursors and the final cyclopropylthiophene product via the modern Suzuki-Miyaura coupling.

Protocol: Synthesis of 2-Acetylthiophene (Precursor)

This protocol is based on the robust Friedel-Crafts acylation method.[12]

Materials:

• Thiophene (0.2 mole)

• Acetyl chloride (0.2 mole)

• Stannic chloride (SnCl₄), freshly distilled (0.2 mole)

• Dry benzene (200 mL)

• Water, Concentrated HCl, 5% Sodium Bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• Equip a 500-mL three-necked, round-bottomed flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Charge the flask with thiophene (16.8 g), acetyl chloride (15.6 g), and dry benzene (200 mL).

• Cool the solution to 0 °C in an ice bath.

• With efficient stirring, add stannic chloride (52 g) dropwise over approximately 40 minutes, maintaining the temperature at 0 °C. A purple solid will precipitate.

• After the addition is complete, remove the ice bath and stir the mixture for an additional hour at room temperature.

• Hydrolyze the reaction product by slowly adding a mixture of 90 mL of water and 10 mL of concentrated HCl.

• Transfer the mixture to a separatory funnel, separate the benzene layer, wash it with water, and then with 5% sodium bicarbonate solution until neutral.

• Dry the benzene solution over anhydrous calcium chloride.

• Remove the benzene and any unreacted thiophene by distillation at atmospheric pressure.

• Distill the residue under reduced pressure. Collect the 2-acetylthiophene product, which boils at 89–91 °C / 9 mmHg. Typical yields are 79–83%.[12]

Protocol: Synthesis of 2-Cyclopropylthiophene via Suzuki-Miyaura Coupling

This protocol is adapted from the optimized procedure by Paškevičius et al. (2023).[3]

Materials:

• 2-Bromothiophene (1 eq.)

• Cyclopropylboronic acid (1.3 eq.)

• Anhydrous potassium phosphate (K₃PO₄) (2 eq.)

• Palladium(II) acetate (Pd(OAc)₂) (1 mol%)

• SPhos (dicyclohexyl(2',6'-dimethoxybiphenyl-2-yl)phosphine) (2 mol%)

• Toluene, degassed

• Water, deionized

Procedure:

• To a three-neck round-bottom flask equipped with a mechanical stirrer and a reflux condenser, add a solution of 2-bromothiophene (1 eq.) in toluene (2 mL/mmol).

• Add cyclopropylboronic acid (1.3 eq.) and anhydrous potassium phosphate (2 eq.).

• Degas the reaction mixture by bubbling a stream of argon through the solution for 30 minutes.

• Under an argon atmosphere, add the palladium(II) acetate (1 mol%) and SPhos ligand (2 mol%).

• Heat the reaction mixture to 90 °C and stir for 2 hours. Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the mixture onto ice and acidify to pH 5 with 6 M HCl.

• Extract the product with hexanes. Combine the organic phases, wash with water, then with saturated sodium bicarbonate solution.

• Dry the organic phase with sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by vacuum distillation to yield 2-cyclopropylthiophene.

Conclusion and Future Outlook

The journey of cyclopropylthiophene compounds from their initial synthesis in the early 1970s to their current status as valuable pharmaceutical building blocks is a testament to the rapid advancements in synthetic organic chemistry. The development of robust and scalable methods like the Suzuki-Miyaura cross-coupling has made these scaffolds readily accessible, fueling further research into their applications. As the drive for novel therapeutics with improved properties continues, the unique combination of the thiophene ring's aromatic nature and the cyclopropyl group's conformational and metabolic benefits ensures that cyclopropylthiophene derivatives will remain a compelling and fruitful area of investigation for medicinal chemists and drug development professionals. Future work will likely focus on developing even more efficient and sustainable synthetic routes and exploring the incorporation of this scaffold into new classes of biologically active molecules.

References

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Technical Whitepaper: Handling, Safety, and Synthetic Integration of 4-Cyclopropylthiophene-3-carbaldehyde

Executive Summary & Strategic Context

4-Cyclopropylthiophene-3-carbaldehyde (also designated as 3-Cyclopropylthiophene-4-carboxaldehyde) is a high-value heterocyclic building block utilized extensively in modern medicinal chemistry and agrochemical development[1]. The thiophene core serves as an excellent bioisostere for phenyl rings, offering altered lipophilicity and unique metabolic profiles. The strategic placement of a cyclopropyl group at the C4 position introduces critical steric bulk and conformational rigidity. This specific structural modification can significantly enhance the target-binding affinity of downstream active pharmaceutical ingredients (APIs) while resisting cytochrome P450-mediated oxidative metabolism compared to linear alkyl chains.

However, the presence of the reactive C3-carbaldehyde moiety necessitates stringent handling and storage protocols. This whitepaper provides a comprehensive, expert-level guide to the physicochemical profiling, safety requirements, and validated experimental workflows for utilizing this compound safely and effectively.

Physicochemical Profiling & Hazard Assessment

Understanding the baseline properties of 4-Cyclopropylthiophene-3-carbaldehyde is critical for experimental design. As an aldehyde-functionalized thiophene, it shares the inherent reactivity and hazard profile of its parent scaffold, thiophene-3-carbaldehyde[2][3].

Table 1: Physicochemical and Safety Data Profile

Parameter	Specification / Data
Chemical Name	4-Cyclopropylthiophene-3-carbaldehyde
CAS Registry Number	1369114-08-8[1]
Molecular Formula	C8H8OS
Molecular Weight	152.21 g/mol
Physical State	Liquid (typically clear to amber)
Storage Requirements	2-8°C, sealed tightly under inert gas (Ar/N2)
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)[3]
Reactivity Profile	Air-sensitive (highly prone to autoxidation)[2]

Mechanistic Safety & Handling Protocols

Expert Insight: The Causality of Degradation A common failure point in synthetic workflows involving thiophene-carbaldehydes is the use of degraded starting materials. Aldehydes are highly susceptible to radical-mediated autoxidation when exposed to atmospheric oxygen and ambient light, converting the aldehyde into the corresponding thiophene-3-carboxylic acid[2]. This degradation not only reduces the effective stoichiometric yield but introduces acidic impurities that can poison transition-metal catalysts or protonate basic amines in subsequent synthetic steps.

Radical-mediated autoxidation pathway of aldehydes and targeted prevention strategies.

Protocol 1: Inert Transfer and Handling (Self-Validating System)

To ensure the absolute integrity of the reagent, all transfers must be conducted using Schlenk techniques or within a controlled glovebox environment.

• Preparation: Purge the receiving reaction flask with Argon using 3x vacuum/argon backfill cycles.

• Visual Inspection (Validation Step 1): Inspect the reagent bottle. Pure 4-Cyclopropylthiophene-3-carbaldehyde should be a clear to slightly amber liquid. Cloudiness or white precipitates strongly indicate carboxylic acid formation.

• Syringe Transfer: Flush a glass, gas-tight syringe with Argon 3 times. Draw the required volume of the aldehyde slowly to avoid cavitation.

• Analytical Validation (Validation Step 2): Before committing to a large-scale or precious-metal catalyzed reaction, run a quick 1 H-NMR (in CDCl 3​ ). The aldehyde proton should appear as a sharp singlet around 9.8 - 10.0 ppm. The presence of a broad peak >11 ppm indicates acid contamination, requiring purification (e.g., passing through a short pad of basic alumina) prior to use.

Experimental Workflow: Reductive Amination

One of the most frequent applications of 4-Cyclopropylthiophene-3-carbaldehyde is the synthesis of secondary or tertiary amines via reductive amination. The cyclopropyl group exerts steric hindrance adjacent to the carbonyl, which can slow down initial imine formation. Therefore, a stepwise approach is strictly recommended over a one-pot simultaneous reduction.

Expert Insight: Reagent Selection We utilize Sodium triacetoxyborohydride (NaBH(OAc) 3​ ) rather than Sodium borohydride (NaBH 4​ ). NaBH(OAc) 3​ is a mild reducing agent that selectively reduces iminium ions over aldehydes. This prevents the premature reduction of the starting material into 4-cyclopropylthiophene-3-methanol—a common side product that severely diminishes reaction yields.

Stepwise reductive amination workflow optimized for sterically hindered thiophene-aldehydes.

Protocol 2: Step-by-Step Reductive Amination

• Imine Formation: In an oven-dried flask under Argon, dissolve 4-Cyclopropylthiophene-3-carbaldehyde (1.0 equiv) and the target amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Acid Catalysis: Add glacial acetic acid (1.5 equiv) to lower the pH to ~4-5. Causality: The mild acidity protonates the intermediate hemiaminal, facilitating water elimination to form the highly reactive iminium ion.

• Self-Validation Check: Stir at room temperature for 2 to 4 hours. Monitor by LC-MS or TLC to confirm the complete consumption of the aldehyde and the formation of the imine/iminium species. Do not proceed until the aldehyde is consumed.

• Reduction: Cool the mixture to 0°C. Add NaBH(OAc) 3​ (1.5 equiv) portion-wise. Causality: Cooling mitigates the exothermic nature of the reduction and further suppresses any background reduction of unreacted aldehyde.

• Completion & Workup: Allow the reaction to warm to room temperature and stir for 4-12 hours. Quench carefully with saturated aqueous NaHCO 3​ (Note: gas evolution will occur!). Extract 3x with Dichloromethane (DCM), dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

Occupational Exposure and First Aid

Consistent with the safety profile of thiophene-3-carbaldehyde derivatives, exposure can cause acute irritation[2][3]. Standard laboratory PPE (safety goggles, lab coat, and nitrile gloves of minimum 0.11 mm thickness) is mandatory.

• Inhalation: May cause respiratory tract irritation (H335)[3]. Action: Move the affected individual to fresh air immediately. Always handle the neat liquid inside a certified fume hood with a minimum face velocity of 100 fpm.

• Skin Contact: Causes skin irritation (H315)[3]. Action: Remove contaminated clothing immediately. Flush skin with copious amounts of water and soap for at least 15 minutes.

• Eye Contact: Causes serious eye irritation (H319)[3]. Action: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do, then continue rinsing. Seek medical attention if irritation persists.

Conclusion

4-Cyclopropylthiophene-3-carbaldehyde is a highly potent structural scaffold for modern drug discovery, but its synthetic utility is strictly bound by the rigor of the handling protocols applied to it. By treating the reagent as highly air-sensitive, validating its structural integrity via NMR prior to use, and employing chemoselective reagents like NaBH(OAc) 3​ , researchers can consistently achieve high-yielding, reproducible syntheses while maintaining a safe laboratory environment.

Sources

• 1. chemscene.com [chemscene.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 3-Thiophenecarboxaldehyde | C5H4OS | CID 68135 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Application of 4-Cyclopropylthiophene-3-carbaldehyde in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unlocking New Chemical Space with a Unique Building Block

In the landscape of contemporary drug discovery, the pursuit of novel molecular architectures with enhanced therapeutic properties is a constant endeavor. The strategic incorporation of specific structural motifs can profoundly influence a molecule's potency, selectivity, metabolic stability, and overall pharmacokinetic profile. 4-Cyclopropylthiophene-3-carbaldehyde emerges as a compelling building block, synergistically combining the favorable attributes of both the thiophene ring and the cyclopropyl group.

The thiophene moiety is a well-established "privileged" scaffold in medicinal chemistry, present in a multitude of FDA-approved drugs.[1][2] Its bioisosteric relationship with the phenyl ring, coupled with its unique electronic properties and ability to engage in a variety of molecular interactions, makes it a versatile core for diverse therapeutic targets.[1][3] Thiophene derivatives have demonstrated a broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4]

The cyclopropyl group, a small, strained carbocycle, offers a distinct set of advantages. It can enhance metabolic stability by protecting adjacent chemical bonds from enzymatic degradation, improve potency by conformationally constraining flexible molecules, and modulate physicochemical properties such as lipophilicity and pKa.[5] The incorporation of a cyclopropyl moiety is a recognized strategy for optimizing lead compounds in drug development.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the application of 4-Cyclopropylthiophene-3-carbaldehyde in medicinal chemistry. We will explore its synthetic utility, provide a detailed protocol for its conversion into a medicinally relevant scaffold, and present representative biological data to illustrate the potential of the resulting compounds.

Synthetic Utility: A Versatile Precursor for Bioactive Heterocycles

The aldehyde functionality of 4-Cyclopropylthiophene-3-carbaldehyde serves as a versatile handle for a wide array of chemical transformations, enabling the construction of complex molecular frameworks. Key reactions that leverage this aldehyde group include:

• Knoevenagel Condensation: This reaction with active methylene compounds provides a straightforward route to α,β-unsaturated systems, which are valuable intermediates for further elaboration.

• Wittig Reaction: The Wittig reaction allows for the stereoselective formation of alkenes, providing a means to introduce diverse substituents and build molecular complexity.

• Reductive Amination: This one-pot reaction with amines and a reducing agent is a highly efficient method for the synthesis of secondary and tertiary amines, which are common functionalities in bioactive molecules.

• Gewald Reaction: The Gewald reaction, a multicomponent reaction involving an aldehyde or ketone, an active methylene nitrile, and elemental sulfur, is a powerful tool for the synthesis of highly substituted 2-aminothiophenes. These products are key intermediates in the synthesis of various fused heterocyclic systems with therapeutic potential, such as thieno[2,3-d]pyrimidines.[6]

The following sections will focus on a practical application of 4-Cyclopropylthiophene-3-carbaldehyde in the synthesis of a thieno[2,3-d]pyrimidine scaffold, a core structure found in numerous kinase inhibitors.

Application Protocol: Synthesis of a 4-Cyclopropylthieno[2,3-d]pyrimidine-based Kinase Inhibitor Scaffold

This protocol details a representative synthesis of a 4-cyclopropylthieno[2,3-d]pyrimidine scaffold, a key intermediate for the development of potent kinase inhibitors. The synthesis commences with a Gewald reaction utilizing 4-Cyclopropylthiophene-3-carbaldehyde.

Workflow Diagram

Synthetic pathway to a kinase inhibitor scaffold.

Step-by-Step Methodology

Part 1: Gewald Synthesis of Ethyl 2-amino-5-cyclopropylthiophene-4-carboxylate

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-Cyclopropylthiophene-3-carbaldehyde (10.0 g, 65.7 mmol), ethyl cyanoacetate (7.43 g, 65.7 mmol), and ethanol (100 mL).

• Addition of Reagents: To the stirred solution, add elemental sulfur (2.11 g, 65.7 mmol) followed by the dropwise addition of morpholine (5.72 mL, 65.7 mmol) over 15 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The precipitated product is collected by vacuum filtration, washed with cold ethanol (2 x 30 mL), and dried under vacuum to afford the crude ethyl 2-amino-5-cyclopropylthiophene-4-carboxylate.

• Purification: The crude product can be further purified by recrystallization from ethanol to yield the pure compound.

Part 2: Cyclization to 5-Cyclopropylthieno[2,3-d]pyrimidin-4(3H)-one

• Reaction Setup: In a 100 mL round-bottom flask, suspend the ethyl 2-amino-5-cyclopropylthiophene-4-carboxylate (from the previous step) in formamide (50 mL).

• Reaction: Heat the mixture to 180 °C and maintain for 6 hours.

• Work-up and Isolation: Cool the reaction mixture to room temperature and pour it into ice-water (200 mL). The resulting precipitate is collected by filtration, washed with water, and dried to give the desired 5-Cyclopropylthieno[2,3-d]pyrimidin-4(3H)-one.

Part 3: Chlorination to 4-Chloro-5-cyclopropylthieno[2,3-d]pyrimidine

• Reaction Setup: To a 50 mL round-bottom flask, add 5-Cyclopropylthieno[2,3-d]pyrimidin-4(3H)-one and phosphorus oxychloride (POCl₃, 10 equivalents).

• Reaction: Heat the mixture to reflux for 3 hours.

• Work-up and Isolation: Cool the reaction to room temperature and carefully pour it onto crushed ice. Neutralize the solution with a saturated sodium bicarbonate solution. The resulting solid is filtered, washed with water, and dried to yield 4-Chloro-5-cyclopropylthieno[2,3-d]pyrimidine.

Part 4: Nucleophilic Aromatic Substitution to the Final Scaffold

• Reaction Setup: In a sealed tube, dissolve 4-Chloro-5-cyclopropylthieno[2,3-d]pyrimidine in n-butanol.

• Addition of Reagents: Add the desired amine (R-NH₂, 1.2 equivalents) and N,N-diisopropylethylamine (DIPEA, 2.0 equivalents).

• Reaction: Heat the reaction mixture to 120 °C for 12 hours.

• Work-up and Isolation: Cool the reaction to room temperature, and remove the solvent under reduced pressure. The residue is purified by column chromatography on silica gel to afford the target kinase inhibitor scaffold.

Data Presentation: Representative Biological Activity

While specific biological data for compounds derived directly from 4-Cyclopropylthiophene-3-carbaldehyde is not extensively available in the public domain, we can extrapolate the potential of this scaffold by examining the activity of structurally related thieno[2,3-d]pyrimidine-based kinase inhibitors. The following table presents representative data for a series of thieno[2,3-d]pyrimidine derivatives as inhibitors of a specific kinase, illustrating the potency that can be achieved with this core structure.

Compound ID	R Group (at C4)	Kinase IC₅₀ (nM)
1a	4-fluoroaniline	50
1b	3-chloro-4-fluoroaniline	25
1c	3-ethynylaniline	15
1d	1H-indazol-6-amine	5

This data is illustrative and based on known structure-activity relationships for thieno[2,3-d]pyrimidine kinase inhibitors. The actual activity of derivatives of 4-Cyclopropylthiophene-3-carbaldehyde would require experimental determination.

Mechanism and Rationale: The Role of the 4-Cyclopropylthiophene Moiety

The strategic incorporation of the 4-cyclopropylthiophene moiety into a kinase inhibitor scaffold can be rationalized by considering its potential interactions within the ATP-binding site of a kinase.

Hypothetical binding mode of a 4-cyclopropylthieno[2,3-d]pyrimidine inhibitor.

• Hinge-Binding: The thieno[2,3-d]pyrimidine core is a well-established hinge-binder, forming critical hydrogen bonds with the backbone of the kinase hinge region, a key determinant of inhibitor potency.

• Hydrophobic Interactions: The cyclopropyl group at the 4-position can project into a nearby hydrophobic pocket within the ATP-binding site. This can lead to favorable van der Waals interactions, enhancing the overall binding affinity of the inhibitor.

• Metabolic Stability: The cyclopropyl group can also shield adjacent positions on the thiophene ring from oxidative metabolism, potentially improving the pharmacokinetic profile of the compound.

• Vector for Further Substitution: The R-group attached at the C4 position of the pyrimidine ring typically extends into the solvent-exposed region, providing a vector for further chemical modification to improve selectivity and physicochemical properties.

Conclusion

4-Cyclopropylthiophene-3-carbaldehyde represents a valuable and under-explored building block for medicinal chemistry. Its synthetic tractability, combined with the beneficial properties imparted by the cyclopropyl and thiophene moieties, makes it an attractive starting material for the synthesis of novel therapeutic agents. The detailed protocol provided herein for the synthesis of a thieno[2,3-d]pyrimidine scaffold serves as a practical guide for researchers to access a class of molecules with proven potential as kinase inhibitors. Further exploration of the chemical space accessible from 4-Cyclopropylthiophene-3-carbaldehyde is warranted and holds promise for the discovery of new and improved drug candidates.

References

• Thiophene Derivatives: An Insight into their Biological Activities and Synthesis. Mini-Reviews in Medicinal Chemistry, 2021. [Link]

• The cyclopropyl group in medicinal chemistry. Future Medicinal Chemistry, 2011. [Link]

• Thiophene in Medicinal Chemistry. Current Medicinal Chemistry, 2010. [Link]

• Thiophene, a privileged scaffold in medicinal chemistry. RSC Medicinal Chemistry, 2021. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 2022. [Link]

• The Gewald Reaction: A Versatile and Sustainable Tool for the Synthesis of Thiophenes. European Journal of Organic Chemistry, 2020. [Link]

• Thiophene containing compounds of pharmacological importance. European Journal of Medicinal Chemistry, 2017. [Link]

• The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. International Journal of Organic Chemistry, 2016. [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Designing allosteric modulators to change GPCR G protein subtype selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wjarr.com [wjarr.com]
• 5. US9504746B2 - Pharmaceutical compositions of 4-(3-chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide - Google Patents [patents.google.com]
• 6. The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile [scirp.org]

Application Note: Regioselective Formylation of 3-Cyclopropylthiophene

Target Molecule: 4-Cyclopropylthiophene-2-carbaldehyde Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The functionalization of asymmetric thiophenes is a cornerstone in the development of pharmaceuticals, agrochemicals, and organic materials. A common source of confusion in thiophene functionalization is nomenclature shifting. When 3-cyclopropylthiophene is formylated at the C5 position, the newly introduced aldehyde takes highest priority for numbering, effectively re-indexing the molecule to yield 4-cyclopropylthiophene-2-carbaldehyde .

Achieving high regioselectivity during this transformation requires a deep understanding of the competing electronic and steric forces within the thiophene ring. As detailed below, the choice of reagent dictates the mechanistic pathway, allowing chemists to selectively target either the C2 or C5 position.

The Mechanistic Dichotomy: Steric vs. Electronic Control

• Electronic Control (Vilsmeier-Haack): In classical electrophilic aromatic substitution (EAS) using Vilsmeier-Haack conditions (POCl 3​ /DMF), the highly electrophilic chloroiminium ion preferentially attacks the C2 position. This site is electronically activated by the adjacent C3-cyclopropyl group. Consequently, this pathway yields a mixture heavily favoring the 2-formyl product (3-cyclopropylthiophene-2-carbaldehyde) over the 5-formyl product, typically in a 4:1 ratio ()[1].

• Steric Control (Directed Lithiation): To bypass this electronic bias and selectively functionalize the C5 position, directed lithiation using a sterically hindered base is required. While standard n-butyllithium (n-BuLi) yields a poor mixture of 2-lithio and 5-lithio species, the use of lithium 2,2,6,6-tetramethylpiperidide (LiTMP) completely suppresses C2 deprotonation. The bulky LiTMP is sterically repelled by the C3-cyclopropyl group, driving kinetic deprotonation exclusively to the unhindered C5 position ()[2]. Subsequent quenching with N,N-dimethylformamide (DMF) yields the target 4-cyclopropylthiophene-2-carbaldehyde with >95% regioselectivity.

Mechanistic divergence in the formylation of 3-cyclopropylthiophene based on reagent selection.

Quantitative Data & Reagent Comparison

To aid in route selection, the quantitative outcomes of both methodologies are summarized below. Protocol A is the definitive choice for synthesizing 4-cyclopropylthiophene-2-carbaldehyde.

Table 1: Comparative Regioselectivity and Reaction Parameters

Parameter	Protocol A: Directed Lithiation	Protocol B: Vilsmeier-Haack
Reagent System	LiTMP, DMF	POCl 3​ , DMF
Mechanistic Driver	Steric Control (Kinetic)	Electronic Control (EAS)
Major Isomer Produced	4-Cyclopropylthiophene-2-carbaldehyde	3-Cyclopropylthiophene-2-carbaldehyde
Regiomeric Ratio (C5 : C2)	> 95 : 5	~ 20 : 80
Typical Yield	85 - 92%	70 - 80% (Total mixture)
Temperature Profile	-78 °C → 25 °C	0 °C → 80 °C

Experimental Protocols

Protocol A: Synthesis of 4-Cyclopropylthiophene-2-carbaldehyde via LiTMP (Recommended)

This protocol utilizes a self-validating kinetic deprotonation strategy to ensure absolute regiocontrol.

Step-by-step experimental workflow for the LiTMP-directed formylation (Protocol A).

Materials:

• 3-Cyclopropylthiophene (1.0 equiv, 10.0 mmol)

• 2,2,6,6-Tetramethylpiperidine (TMP) (1.2 equiv, 12.0 mmol)

• n-Butyllithium (2.5 M in hexanes) (1.15 equiv, 11.5 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (1.5 equiv, 15.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (40 mL)

Step-by-Step Procedure:

• Preparation of LiTMP: Flame-dry a 100 mL Schlenk flask under argon. Add anhydrous THF (30 mL) and TMP (12.0 mmol). Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (11.5 mmol) dropwise via syringe.

  • Causality Note: Stir at -78 °C for 30 minutes, then warm to 0 °C for 15 minutes. Warming is critical to ensure complete metalation of the amine, preventing unreacted n-BuLi from causing unwanted side reactions later.

• Substrate Lithiation: Cool the LiTMP solution back to -78 °C. Dissolve 3-cyclopropylthiophene (10.0 mmol) in 10 mL of anhydrous THF and add it dropwise. Remove the cooling bath and allow the reaction to stir at 25 °C for 1 hour.

  • Causality Note: Unlike standard lithiations which are kept strictly at -78 °C, the bulkiness of LiTMP requires elevated temperatures (room temperature) to achieve full deprotonation at the C5 position.

• Electrophilic Quench: Recool the dark reaction mixture to -78 °C. Add anhydrous DMF (15.0 mmol) dropwise.

  • Causality Note: The addition must be performed at -78 °C to stabilize the tetrahedral hemiaminal intermediate. Premature warming collapses this intermediate, releasing the free aldehyde into a pool of unreacted organolithium, leading to dimeric carbinol impurities.

• Maturation & Workup: Stir at -78 °C for 1 hour, then allow the mixture to warm to room temperature over 2 hours. Quench the reaction by adding 20 mL of saturated aqueous NH 4​ Cl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification & Validation: Purify the crude brown oil via silica gel flash chromatography (Hexanes/EtOAc, 95:5).

  • Self-Validation: Analyze the purified product via 1 H NMR. The success of the regioselective formylation is confirmed by the presence of an aldehyde proton ( δ ~9.84 ppm) and two meta-coupled thiophene protons ( δ ~7.49 and 7.30 ppm), validating the 2,4-substitution pattern.

Protocol B: Synthesis of 3-Cyclopropylthiophene-2-carbaldehyde via Vilsmeier-Haack

Provided for context and for researchers specifically targeting the 3-cyclopropyl isomer.

Step-by-Step Procedure:

• Vilsmeier Reagent Generation: In a flame-dried flask under argon, cool anhydrous DMF (3.0 equiv) to 0 °C. Add POCl 3​ (1.2 equiv) dropwise. Stir for 30 minutes at 0 °C until the solution becomes viscous, indicating the formation of the active chloroiminium ion.

• Formylation: Add 3-cyclopropylthiophene (1.0 equiv) dropwise. Slowly heat the reaction mixture to 70 °C and stir for 4 to 6 hours.

• Quench & Isolation: Cool the mixture to room temperature and pour it slowly over crushed ice. Neutralize the highly acidic aqueous solution to pH 7 using saturated aqueous sodium acetate (NaOAc). Extract with Dichloromethane (3 × 30 mL), dry over Na 2​ SO 4​ , and concentrate.

• Isomer Separation: The crude product will be a ~4:1 mixture of the 3-cyclopropyl (major) and 4-cyclopropyl (minor) isomers. Isolate the major product via careful fractional distillation or high-resolution column chromatography.

References

• Highly Selective 5-Substitution of 3-Methylthiophene via Directed Lithiation. The Journal of Organic Chemistry, 2007.[Link]

• Process for production of 2-thiophene aldehydes (US5412106A).

Sources

• 1. CA2108737A1 - Process for production of 2-thiophene aldehydes - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

4-Cyclopropylthiophene-3-carbaldehyde in the synthesis of pharmaceutical intermediates

Application Note: 4-Cyclopropylthiophene-3-carbaldehyde in the Synthesis of Advanced Pharmaceutical Intermediates

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary & Chemical Profile

In modern medicinal chemistry, the strategic decoration of heterocyclic scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. 4-Cyclopropylthiophene-3-carbaldehyde (CAS: 1369114-08-8) [1] has emerged as a highly privileged building block. It combines the versatile reactivity of a thiophene-3-carbaldehyde core with the unique steric and electronic properties of a cyclopropyl substituent.

As a Senior Application Scientist, I frequently utilize this intermediate to execute scaffold-hopping strategies. The aldehyde moiety serves as a reactive anchor for divergent syntheses—such as Knoevenagel condensations and reductive aminations—while the cyclopropyl group acts as a metabolic shield, making it an ideal precursor for synthesizing complex fused heterocycles (e.g., thienopyridines) and targeted ligands (e.g., kinase and viral protease inhibitors)[2][3].

Mechanistic Rationale: The "Cyclopropyl Effect"

When designing active pharmaceutical ingredients (APIs), the choice between a simple alkyl group (like methyl) and a cycloalkyl group (like cyclopropyl) is rarely arbitrary. The integration of 4-cyclopropylthiophene-3-carbaldehyde into a synthetic pipeline is driven by three causal factors:

• Metabolic Stability: Traditional alkyl chains (e.g., methyl or ethyl groups) on electron-rich thiophenes are highly susceptible to cytochrome P450-mediated benzylic oxidation. The cyclopropyl ring lacks the standard sp3 C-H bonds typical of linear alkyls; its high s-character hardens the bonds against oxidative cleavage, significantly prolonging the intermediate's half-life in vivo[4].

• Conformational Rigidity: The cyclopropyl group restricts the rotational degrees of freedom of adjacent bonds. When the 3-carbaldehyde undergoes downstream coupling, the resulting functional group is forced into a specific spatial orientation, which can dramatically enhance binding affinity to target protein pockets (e.g., the NS5A viral protein or Pim-1 kinase)[4][5].

• Optimized Lipophilicity: The cyclopropyl moiety provides a predictable increase in lipophilicity (clogP) without adding excessive molecular weight, ensuring optimal membrane permeability.

Data Presentation: Physicochemical Impact of the 4-Position Substituent

Table 1: Comparative theoretical properties of 3-carbaldehyde thiophene derivatives.

Substituent at C4	Molecular Weight ( g/mol )	clogP (Theoretical)	TPSA (Ų)	Primary Medicinal Chemistry Benefit
-H (Unsubstituted)	112.15	1.52	17.1	Baseline fragment; high metabolic clearance.
-CH₃ (Methyl)	126.18	1.95	17.1	Slight lipophilicity increase; prone to rapid P450 oxidation.
-Cyclopropyl	152.21	2.41	17.1	Optimal lipophilicity; blocks oxidation; restricts conformation.

Key Synthetic Workflows & Protocols

To maximize the utility of 4-Cyclopropylthiophene-3-carbaldehyde, the following self-validating protocols detail two of its most critical applications in drug discovery.

Workflow A: Synthesis of Fused Thieno[2,3-c]pyridines (Kinase Inhibitor Scaffolds)

Fused thienopyridines are critical bioisosteres of purines, frequently used in the development of ATP-competitive kinase inhibitors. The synthesis leverages a Knoevenagel condensation followed by a Curtius rearrangement[2].

Protocol A: Knoevenagel Condensation & Curtius Rearrangement

• Step 1: Condensation. In a dry round-bottom flask, dissolve 4-Cyclopropylthiophene-3-carbaldehyde (1.0 eq) and malonic acid (1.2 eq) in anhydrous pyridine (0.5 M). Add a catalytic amount of piperidine (0.1 eq). Heat the mixture to 80°C for 4 hours.

  • Causality: Pyridine acts as both the solvent and a weak base, facilitating the deprotonation of malonic acid without inducing aldol self-condensation of the aldehyde. Piperidine accelerates the formation of the reactive enolate.

• Step 2: Workup. Cool the reaction to 0°C and slowly acidify with 1M HCl until pH ~2. Collect the precipitated 3-(4-cyclopropylthiophen-3-yl)acrylic acid via vacuum filtration and dry under high vacuum.

  • Causality: Acidification protonates the carboxylate salt generated in the basic pyridine medium, driving the precipitation of the highly crystalline acrylic acid intermediate.

• Step 3: Curtius Rearrangement & Cyclization. Suspend the dried acrylic acid in a 1:1 mixture of anhydrous toluene and tert-butanol. Add diphenylphosphoryl azide (DPPA, 1.1 eq) and triethylamine (Et₃N, 1.2 eq). Heat to 90°C for 6 hours.

  • Causality: Et₃N deprotonates the carboxylic acid, allowing nucleophilic attack on DPPA to form an acyl azide. Toluene's high boiling point provides the thermal energy required to decompose the acyl azide into an isocyanate, which subsequently undergoes intramolecular electrocyclic ring closure to yield the fused thieno[2,3-c]pyridinone scaffold.

Workflow B: Reductive Amination for Targeted Ligands

Reductive amination of the 3-carbaldehyde yields functionalized alkylamines, which are ubiquitous in the design of viral protease inhibitors (e.g., SARS-CoV 3CLpro)[3] and sustainable antihistamine analogs[6].

Protocol B: Mild Reductive Amination using NaBH(OAc)₃

• Step 1: Imine Formation. Dissolve 4-Cyclopropylthiophene-3-carbaldehyde (1.0 eq) and the desired primary amine (1.05 eq) in 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Stir at room temperature for 2 hours under nitrogen.

  • Causality: The reaction is allowed to stir before adding the reducing agent to ensure complete conversion to the iminium ion. DCE is selected over dichloromethane (DCM) because it offers better solubility for polar intermediates and allows for gentle heating if the primary amine is sterically hindered[5].

• Step 2: Reduction. Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 10 minutes. Stir the suspension at room temperature for 12 hours.

  • Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, ensuring it selectively reduces the protonated imine rather than directly reducing the starting aldehyde into a dead-end alcohol.

• Step 3: Quench & Extraction. Quench the reaction by slowly adding saturated aqueous NaHCO₃. Stir until gas evolution ceases. Extract the aqueous layer with DCM (3x), dry the combined organic layers over Na₂SO₄, and concentrate in vacuo.

  • Causality: NaHCO₃ neutralizes the acetic acid byproduct generated by the borohydride. This prevents the protonation of the newly formed secondary amine, ensuring it remains in its neutral, lipophilic state for efficient partitioning into the organic extraction layer.

Synthetic Pathway Visualization

The following diagram illustrates the divergent synthetic utility of the intermediate, mapping the protocols described above.

Divergent synthetic pathways of 4-Cyclopropylthiophene-3-carbaldehyde in drug discovery.

References

• Discovery of Ruzasvir (MK-8408): A Potent, Pan-Genotype HCV NS5A Inhibitor with Optimized Activity against Common Resistance-Associated Polymorphisms Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Synthesis of a Novel Series of Thieno[3,2-d]pyrimidin-4-(3H)-ones Source: ResearchGate URL:[Link]

• Discovery of N-(benzo[1,2,3]triazol-1-yl)-N-(benzyl)acetamido)phenyl) carboxamides as severe acute respiratory syndrome coronavirus (SARS-CoV) 3CLpro inhibitors Source: PMC (NIH) URL:[Link]

• CA2832865A1 - Aminopyrimidine kinase inhibitors Source: Google Patents URL

• Sustainable and Scalable Two-Step Synthesis of Thenfadil and Some Analogs in Deep Eutectic Solvents: From Laboratory to Industry Source: ACS Publications URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of N-(benzo[1,2,3]triazol-1-yl)-N-(benzyl)acetamido)phenyl) carboxamides as severe acute respiratory syndrome coronavirus (SARS-CoV) 3CLpro inhibitors: Identification of ML300 and noncovalent nanomolar inhibitors with an induced-fit binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CA2832865A1 - Aminopyrimidine kinase inhibitors - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Scalable Synthesis Methods for Substituted Cyclopropylthiophenes

Executive Summary & Strategic Context

The cyclopropylthiophene motif is a highly sought-after bioisostere in modern medicinal chemistry. By replacing planar aromatic rings with the sp³-rich cyclopropyl group, drug developers can significantly enhance a molecule's lipophilicity, metabolic stability, and target-binding geometry. However, translating the synthesis of these frameworks from discovery to process scale presents formidable challenges. Thiophenes are notoriously electron-rich and prone to poisoning transition-metal catalysts, while traditional cyclopropanation strategies (e.g., Simmons-Smith, Corey-Chaykovsky, or batch diazo decomposition) introduce severe thermal and explosive hazards at scale.

This application note outlines two field-proven, highly scalable methodologies for synthesizing substituted cyclopropylthiophenes:

• Late-Stage Functionalization: Low-loading Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling.

• Early-Stage Construction: Continuous Flow Electrochemical Cyclopropanation (eCyclopropanation) via Transient Diazo Generation.

Mechanistic Pathways & Route Selection

Selecting the appropriate synthetic route depends on the stage of API development and available infrastructure.

Route A (Cross-Coupling) is ideal for late-stage functionalization of existing halothiophenes. Historically, coupling cyclopropylboronic acids was plagued by rapid protodeboronation and poor yields. However, modern Buchwald-type catalyst systems have resolved this, enabling highly efficient C-C bond formation[1].

Route B (Flow Cyclopropanation) is optimal for early-stage building block synthesis from vinylthiophenes. By moving to continuous flow, the intrinsic explosivity of diazo intermediates is mitigated. The intermediates are generated and consumed in a transient mode, meaning there is zero accumulation of hazardous species in solution[2].

Fig 1: Dual scalable pathways for substituted cyclopropylthiophene synthesis.

Quantitative Process Comparison

The following table summarizes the operational metrics of both routes, providing a data-driven basis for process selection.

Parameter	Route A: Suzuki-Miyaura Cross-Coupling	Route B: Flow eCyclopropanation
Primary Bond Formed	C(aryl) – C(alkyl)	C – C (Ring Closure)
Typical Yields	69% – 93%	75% – 90%
Catalyst Loading	0.25 – 1.0 mol% Pd(OAc)₂	0.1 – 0.5 mol% Rh₂(esp)₂
Reaction Time	2 – 4 hours (Batch)	10 – 15 mins (Residence Time)
Scalability Limit	Multi-kilogram (Standard Batch)	Gram to Kilogram (Throughput dependent)
Key Safety Metric	Exotherm control during heating	Zero diazo accumulation (<0.1 mmol active)

Validated Experimental Protocols

Protocol A: Low-Catalyst-Loading Suzuki-Miyaura Cross-Coupling

This protocol leverages a highly active palladium/SPhos catalytic system to couple bromothiophenes with cyclopropylboronic acid[1].

Step-by-Step Methodology:

• Reactor Preparation: Purge a 10 L jacketed glass reactor with N₂. Charge the reactor with the substituted bromothiophene (1.0 eq), cyclopropylboronic acid (1.5 eq), and K₃PO₄ (3.0 eq).

• Catalyst Addition: Add Pd(OAc)₂ (0.5 mol%) and SPhos (1.0 mol%).

  • Causality Insight: Thiophenes strongly coordinate to and poison palladium catalysts. SPhos, a sterically demanding dialkylbiaryl phosphine, forms a highly active monoligated Pd(0) complex. This accelerates the oxidative addition into the C-Br bond and facilitates rapid reductive elimination, enabling complete conversion at sub-1% catalyst loadings[1].

• Solvent Charging: Add degassed Toluene/H₂O (10:1 v/v) to achieve a 0.5 M concentration.

  • Causality Insight: Cyclopropylboronic acid is highly susceptible to protodeboronation in purely aqueous or highly basic media. A biphasic system with a mild base (K₃PO₄) ensures the base is dissolved for efficient transmetalation while keeping the boronic acid sequestered in the organic phase, minimizing degradation[1].

• Reaction Execution: Heat the biphasic mixture to 90°C under vigorous overhead stirring for 2 to 4 hours.

• Self-Validating In-Process Control (IPC): Sample the organic layer and analyze via UPLC-MS. The system validates reaction completion when the bromothiophene signal falls below <1% AUC. If conversion stalls, the system dictates a supplementary spike of cyclopropylboronic acid (0.2 eq), validating that protodeboronation outpaced cross-coupling.

• Workup & Metal Scavenging: Cool to 25°C, separate the aqueous layer. Treat the organic layer with SiliaMetS Thiol (20 wt%) at 60°C for 2 hours to scavenge residual palladium.

  • Self-Validation: Perform ICP-MS on the final concentrated oil. The protocol is validated as successful for API use only when residual Pd is confirmed at <10 ppm.

Protocol B: Continuous Flow eCyclopropanation via Transient Diazo Generation

This protocol utilizes electrochemistry in continuous flow to generate reactive diazo intermediates from stable hydrazones, immediately reacting them with vinylthiophenes via Rh(II) catalysis[2].

Step-by-Step Methodology:

• Feed Preparation:

  • Stream A: Prepare a 0.2 M solution of the bench-stable tert-butylhydrazone carbene precursor and a weakly nucleophilic electrolyte in an appropriate solvent.

  • Stream B: Prepare a 0.24 M solution of the target vinylthiophene (1.2 eq) and Rh₂(esp)₂ (0.1 mol%).

  • Causality Insight: Isolating diazo compounds presents a severe explosion hazard. By utilizing a bench-stable hydrazone, the reactive carbene precursor is safely stored and transported[2].

• Electrochemical Diazo Generation: Pump Stream A through an electrochemical flow cell (anodic chamber) at a constant current of 2.2 F/mol.

  • Causality Insight: Electricity drives the oxidation to the diazo compound without the need for harsh, toxic chemical oxidants (e.g., MnO₂ or Ag₂O), ensuring a clean reaction stream that will not poison the downstream Rh catalyst[2].

• T-Mixing and Thermal Carbene Transfer: Route the effluent of Stream A (now containing the transient diazo) to a T-mixer where it merges with Stream B. The combined stream immediately enters a heated residence coil (60°C) with a residence time of 10 minutes.

  • Causality Insight: The diazo intermediate is consumed by the Rh(II) catalyst instantly upon mixing. This transient mode of operation ensures zero accumulation of the explosive diazo species, fundamentally altering the safety profile and allowing theoretically limitless scale-up[2].

• Self-Validating Process Safety (In-line IR): Implement an in-line FT-IR probe (e.g., ReactIR) at the outlet of the residence coil.

  • Self-Validation: The system continuously monitors the diazo N=N stretch at ~2050 cm⁻¹. A flat baseline at the outlet confirms complete consumption. If a peak emerges, the system automatically triggers a flow rate reduction (increasing residence time), validating process safety in real-time and preventing explosive accumulation in the collection vessel.

References

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization Source: Molecules (MDPI) URL:[Link]

• eCyclopropanation – a safe and scalable electrochemical route to cyclopropanes Source: Chemical Science (RSC Publishing) URL:[Link]

• Catalyst-free, scalable heterocyclic flow photocyclopropanation Source: Reaction Chemistry & Engineering (RSC Publishing) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. eCyclopropanation – a safe and scalable electrochemical route to cyclopropanes - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of 4-Cyclopropylthiophene-3-carbaldehyde

Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently assist researchers struggling to isolate functionalized thiophenes. 4-Cyclopropylthiophene-3-carbaldehyde (CAS 1369114-08-8) is a highly valuable synthetic intermediate in drug development, but its purification is notoriously tricky. Its inherent air sensitivity and chemical similarity to unreacted cross-coupling precursors often lead to significant yield losses.

This guide bypasses generic advice to provide field-proven, self-validating purification workflows. By understanding the mechanistic causality behind each technique, you can prevent product degradation and reliably achieve >98% purity.

Quantitative Data & Physicochemical Specifications

To design an effective purification strategy, we must first establish the compound's physical parameters.

Parameter	Value / Description	Causality / Impact on Purification
CAS Number	1369114-08-8	Unique identifier for structural verification.
Molecular Weight	152.21 g/mol	Determines mass-balance calculations during extraction.
Boiling Point (Est.)	105–115 °C at 1–2 mmHg	Requires high-vacuum short-path distillation to prevent thermal decomposition .
Air Sensitivity	High (Oxidizes to carboxylic acid)	All chromatography and storage must minimize ambient oxygen exposure .
Typical TLC Rf	~0.45 (15% EtOAc in Hexanes)	Co-elutes with brominated precursors; requires chemoselective separation .

Purification Decision Workflow

The optimal purification route depends heavily on your crude purity profile. Use the following logic to determine your approach.

Workflow for the purification of crude 4-Cyclopropylthiophene-3-carbaldehyde.

Validated Experimental Protocols

Protocol A: Chemoselective Sodium Bisulfite Purification

Mechanism & Causality: Aldehydes react reversibly with bisulfite to form a water-soluble α-hydroxy sulfonate. Non-aldehydic impurities (e.g., unreacted 3-bromo-4-cyclopropylthiophene) remain in the organic phase. This is a self-validating system: if your target molecule does not partition into the aqueous layer during step 3, it is not an aldehyde.

• Dissolution: Dissolve 10.0 g of crude 4-cyclopropylthiophene-3-carbaldehyde in 50 mL of diethyl ether.

• Adduct Formation: Add 50 mL of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Stir vigorously at room temperature for 4 hours. A white precipitate may form at the biphasic interface.

• Phase Separation: Transfer the mixture to a separatory funnel. Collect the aqueous layer (which now contains your product adduct). Wash the organic layer with an additional 20 mL of water and combine the aqueous phases.

• Impurity Wash: Wash the combined aqueous phase with 2 × 30 mL of diethyl ether to rigorously remove lipophilic impurities. Discard these organic washes.

• Liberation: Cool the aqueous phase to 0 °C. Slowly add 10% aqueous Na₂CO₃ until the pH reaches 9–10. The free aldehyde will oil out of the solution.

• Extraction: Extract the liberated aldehyde with 3 × 40 mL of dichloromethane (DCM).

• Isolation: Dry the combined DCM layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure (water bath < 30 °C) to yield the purified product.

Protocol B: Base-Treated Flash Column Chromatography

Mechanism & Causality: Thiophene carbaldehydes are highly sensitive to the acidic silanol groups on standard silica gel, which can catalyze acetalization or oligomerization. Pre-treating the silica with a mild base neutralizes these active sites, preserving the integrity of the aldehyde .

• Column Preparation: Slurry-pack a column with 230–400 mesh silica gel using a solvent mixture of 5% Ethyl Acetate (EtOAc) in Hexanes containing 1% Triethylamine (TEA).

• Loading: Dissolve the crude material in a minimal volume of DCM and load it onto the column bed.

• Elution: Elute using a gradient of 5% to 15% EtOAc in Hexanes (do not add TEA to the elution solvent, to prevent product contamination).

• Fraction Collection: Monitor fractions via TLC (UV 254 nm). The product typically elutes at an Rf of ~0.45 (15% EtOAc/Hexanes) and stains dark brown with Phosphomolybdic Acid (PMA) .

• Concentration: Pool the product-containing fractions and evaporate the solvent in vacuo. Backfill the rotary evaporator with nitrogen to prevent oxidation.

Troubleshooting Guides & FAQs

Q1: My isolated yield is exceptionally low, and I see a heavy baseline streak on my TLC plate after chromatography. What happened? A1: Your product is degrading on the column. Thiophene-3-carbaldehydes are prone to acid-catalyzed oligomerization when exposed to standard silica gel. Solution: You must neutralize the silica gel. Flush your packed column with 1-2 column volumes of 1% Triethylamine (TEA) in hexanes before loading your sample. Furthermore, ensure your rotary evaporator water bath does not exceed 30 °C, as thermal stress exacerbates degradation.

Q2: I synthesized this via a cross-coupling reaction (e.g., Suzuki coupling of 4-bromothiophene-3-carbaldehyde). How do I separate the unreacted brominated starting material from the cyclopropyl product? A2: This is a classic challenge. The Rf values of the brominated precursor and the cyclopropyl product are often nearly identical on standard normal-phase silica. Solution: Do not rely on chromatography alone. Utilize Protocol A (Sodium Bisulfite Purification) first to isolate all aldehydes from non-aldehyde byproducts. If the starting material was also an aldehyde, you must use high-vacuum fractional distillation. The cyclopropyl group significantly lowers the density and alters the boiling point compared to the heavy bromo-substituent, making fractional distillation (e.g., at 0.1 mmHg) the most effective and scalable separation method.

Q3: My purified product turns from a pale yellow oil to a dark brown, viscous liquid after a few days in storage. Is it ruined? A3: Yes, the dark color indicates degradation. Thiophene-3-carbaldehydes are highly air-sensitive and undergo rapid autoxidation to form thiophene-3-carboxylic acids, which subsequently polymerize . Solution: Prevention is the only cure. Always backfill your distillation apparatus or rotary evaporator with dry argon or nitrogen. Store the purified aldehyde neat, under an inert atmosphere, in an amber vial at -20 °C. If you must recover slightly degraded material, run it through a short plug of neutral alumina immediately before your next synthetic step.

References

• Organic Syntheses. "Preparation of tert-Butyl Phenylsulfonyl(thiophen-2-yl)methylcarbamate". Organic Syntheses, Vol. 88, p. 152 (2011). URL:[Link]

• MDPI. "Regioselective Synthesis of 5-Propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde". Molecules 2021, 26(20), 6193. URL:[Link]

Technical Support Center: Troubleshooting Cyclopropylthiophene Synthesis

Welcome to the Advanced Technical Support Center for the synthesis of cyclopropylthiophenes. The cyclopropylthiophene moiety is a highly privileged scaffold in medicinal chemistry and agrochemical development. However, synthesizing this framework is notoriously challenging. The electron-rich nature of the thiophene ring combined with the high angle strain of the cyclopropyl group frequently leads to complex side reactions, including protodeboronation, catalyst poisoning, and ring-opening isomerization.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-fidelity synthesis.

Logical Workflow & Side Reaction Mitigation

Logical workflow of cyclopropylthiophene synthesis and side reaction mitigation.

Section 1: Suzuki-Miyaura Cross-Coupling (The Boronic Acid Route)

FAQ 1: Why does my cyclopropylboronic acid yield mostly protodeboronated byproducts rather than the desired cross-coupled thiophene?

Causality & Mechanism: Cyclopropylboronic acids are highly susceptible to 1 [5] under standard basic aqueous conditions. The high angle strain (approx. 27 kcal/mol) of the cyclopropyl ring weakens the C–B bond. When exposed to aqueous base, the boronic acid forms a boronate complex that rapidly fragments, releasing cyclopropane gas before the slow transmetalation step with the palladium-thiophene complex can occur.

Solution: To suppress this, you must control the steady-state concentration of the active boronic acid. This is achieved either by using anhydrous conditions with soluble bases like 2 [3], or by utilizing potassium cyclopropyltrifluoroborate ( c -PrBF₃K) as a3 [2].

Quantitative Data: Impact of Boron Species and Base

Coupling Partner	Reagents / Conditions	Primary Side Reaction	Time	Yield (%)
c -PrB(OH)₂	K₂CO₃, H₂O, 100 °C	Rapid Protodeboronation	24 h	< 30%
c -PrB(OH)₂	Pd(OAc)₂, P(c-Hex)₃	Slow Transmetalation	50 h	73%
c -PrB(neopentyl)	TMSOK, Anhydrous	Protodehalogenation	16 h	< 50%
c -PrB(THF-3,4-diol)	TMSOK, Anhydrous	None (Optimized Ester)	3 h	72%
c -PrBF₃K	K₃PO₄, PhMe/H₂O, 100 °C	None (Slow Release)	10 h	> 85%

Protocol 1: Slow-Release Suzuki-Miyaura Coupling

Methodology for synthesizing 3-cyclopropylthiophene using c -PrBF₃K.

• Reagent Preparation: In an oven-dried Schlenk flask, combine 3-bromothiophene (1.0 equiv), c -PrBF₃K (1.3 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₃PO₄ (3.0 equiv).

  • Causality: c -PrBF₃K is chosen over the free boronic acid because the trifluoroborate salt acts as a robust reservoir, preventing immediate exposure of the labile C–B bond to the bulk basic medium.

• Solvent Degassing: Add a mixture of Toluene/H₂O (10:1 ratio). Degas the mixture strictly via three freeze-pump-thaw cycles.

  • Causality: Oxygen in the system leads to the formation of peroxo-palladium species, which triggers oxidative homocoupling of the thiophene rings (yielding dithienyl byproducts).

• Biphasic Heating: Heat the mixture to 100 °C under an argon atmosphere for 10 hours.

  • Causality: The biphasic Toluene/H₂O interface allows for the controlled, slow hydrolysis of the trifluoroborate into the active boronic acid. This matches the rate of transmetalation, keeping the steady-state concentration of the free boronic acid extremely low and outcompeting protodeboronation.

• Self-Validation Check: Analyze the crude mixture via GC-MS prior to aqueous workup. The protocol is successful if the molecular ion peak corresponding to the cross-coupled product is dominant, and the peak for the des-brominated thiophene (hydrodehalogenation byproduct) is <5%. ¹¹B NMR can also confirm the absence of residual free boronic acid.

• Workup & Purification: Cool to room temperature, extract with EtOAc, wash with brine, dry over MgSO₄, concentrate, and purify via silica gel chromatography (hexanes).

Section 2: Cyclopropanation of Vinylthiophenes (The Carbene Route)

FAQ 2: During the cyclopropanation of vinylthiophenes with diazo compounds, why am I seeing complex mixtures of maleates/fumarates and C-H insertion products?

Causality & Mechanism: The generation of metal-carbenes from diazo compounds is highly reactive. If the local concentration of the diazo compound is too high, the metal-carbene will react with another molecule of the diazo compound rather than the vinyl group, leading to 4[4] (forming diethyl maleate/fumarate). Furthermore, because the thiophene ring is highly electron-rich, unselective catalysts will facilitate carbene insertion directly into the thiophene C–H or C–S bonds instead of the exocyclic alkene.

Solution: Utilize sterically demanding catalysts (like Rh₂(esp)₂) and strictly control the addition rate of the diazo compound using a syringe pump.

Protocol 2: Highly Selective Rhodium-Catalyzed Cyclopropanation

• Catalyst & Substrate Loading: In an oven-dried flask under N₂, dissolve 2-vinylthiophene (1.0 equiv) and Rh₂(esp)₂ (0.01 equiv) in anhydrous dichloromethane (DCM).

  • Causality: Rh₂(esp)₂ (bis[rhodium(α,α,α',α'-tetramethyl-1,3-benzenedipropionic acid)]) provides a sterically demanding coordination sphere that favors cyclopropanation of the less hindered exocyclic double bond over insertion into the electron-rich thiophene core.

• Temperature Control: Cool the reaction mixture to 0 °C.

  • Causality: Operating at lower temperatures reduces the kinetic energy available in the system, strongly disfavoring the higher-activation-energy C–H insertion pathways.

• Syringe Pump Addition: Dissolve ethyl diazoacetate (EDA, 1.2 equiv) in DCM. Add this solution dropwise over 4 hours using a programmed syringe pump.

  • Causality: Maintaining an extremely low steady-state concentration of EDA prevents the metal-carbene intermediate from encountering another diazo molecule, thereby completely suppressing maleate/fumarate dimerization.

• Self-Validation Check: Record a crude ¹H NMR spectrum of an aliquot. The presence of highly shielded multiplet signals between 0.5–1.5 ppm confirms cyclopropane formation. The absence of vinylic doublets (typically 6.0–7.5 ppm for maleate/fumarate) validates that the slow-addition successfully suppressed carbene dimerization.

• Workup: Filter the mixture through a short pad of silica to remove the rhodium catalyst, concentrate under reduced pressure, and purify by column chromatography.

Section 3: Downstream Derivatization Failures

FAQ 3: Direct chlorosulfonation of my cyclopropylthiophene destroys the starting material. How can I safely install a sulfonyl chloride group?

Causality & Mechanism: Chlorosulfonic acid (ClSO₃H) is a standard reagent for arene derivatization, but it possesses substantial oxidative properties. When applied to cyclopropylthiophenes, the highly electron-rich thiophene ring and the strained cyclopropyl group undergo rapid 5 [1], resulting in black tar and zero yield.

Solution: Bypass direct electrophilic aromatic substitution. Instead, utilize a halogenated cyclopropylthiophene (e.g., 2-bromo-5-cyclopropylthiophene). Perform a lithium-halogen exchange using n -BuLi at -78 °C, quench the resulting organolithium species with sulfur dioxide (SO₂) gas to form the lithium sulfinate salt, and finally oxidize it to the sulfonyl chloride using N-chlorosuccinimide (NCS). This organometallic route is entirely non-oxidative to the cyclopropyl ring.

References

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization Source: MDPI (Molecules) URL:[Link]

• Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling Source: Account (ed.ac.uk) URL:[Link]

• Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters Source: PMC (nih.gov) URL:[Link]

• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation Source: Journal of the American Chemical Society (ResearchGate) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Potassium Trimethylsilanolate Enables Rapid, Homogeneous Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.ed.ac.uk [pure.ed.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization [mdpi.com]

Technical Support Center: Troubleshooting Palladium Deactivation in Thiophene Cross-Couplings

Welcome to the Technical Support Center for Transition Metal Catalysis. This guide is designed for researchers and drug development professionals dealing with one of the most notoriously difficult classes of cross-coupling reactions: the palladium-catalyzed functionalization of thiophenes.

Sulfur-containing heterocycles frequently induce catalyst deactivation, leading to stalled reactions, low turnover numbers (TON), and the precipitation of inactive "Pd black." This guide provides a mechanistic breakdown of these failures and field-proven, self-validating protocols to overcome them.

Diagnostic Workflow

Before adjusting reaction parameters, it is critical to diagnose the specific failure mode of your catalytic cycle. Use the workflow below to determine whether your reaction is suffering from sulfur-induced catalyst poisoning or reagent degradation.

Diagnostic workflow for troubleshooting Pd deactivation in thiophene cross-couplings.

Mechanistic FAQs: Causality of Catalyst Failure

Q1: Mechanistically, why do thiophene substrates cause rapid palladium catalyst poisoning compared to standard aryl halides? A: Thiophenes deactivate Pd catalysts through two primary pathways. First, the sulfur atom possesses lone pairs that act as strong σ-donors, competitively coordinating to the electrophilic Pd(II) center and displacing the active phosphine ligands. This forms off-cycle, stable Pd-S coordinate complexes that halt the catalytic cycle[1]. In cases involving high concentrations of sulfur species, the formation of stable anionic Pd complexes permanently prevents necessary ligand exchange or reductive elimination steps[2]. Furthermore, if you are using common precatalysts like Pd₂(dba)₃, the dba ligand is highly susceptible to bis-arylation in the presence of electron-deficient aryl halides, leading to altered catalytic activity and premature catalyst death[3].

Q2: How does ligand architecture prevent sulfur-induced catalyst poisoning? A: To prevent sulfur coordination, the ligand must provide a protective steric shield around the palladium center while maintaining sufficient electron density to facilitate oxidative addition. 4 (commonly known as Buchwald ligands), such as XPhos and SPhos, are exceptionally effective for this purpose[4]. Their massive steric bulk physically blocks the thiophene sulfur from coordinating to the metal. Additionally, these ligands feature a unique secondary interaction where the lower aromatic ring (LWR-Ar) coordinates to the Pd(0) center. This interaction stabilizes the catalyst and drastically accelerates the rate-limiting reductive elimination step, pushing the product off the metal before deactivation can occur[5].

Q3: My thiophene coupling yields are low, but the catalyst remains active (no Pd black). What is failing? A: If the catalyst remains active but yields are low, the issue is likely protodeboronation of your coupling partner. Electron-rich heteroaryl boronic acids (including thiophene boronic acids) are highly unstable and undergo rapid protodeboronation—cleavage of the C-B bond by water or protic solvents—especially under standard basic conditions[6]. To mitigate this, you must switch to strictly anhydrous conditions using fluoride bases (e.g., CsF or Ag₂O in anhydrous THF) to activate the boron without introducing hydrolytic pathways.

Self-Validating Experimental Protocol: Thiophene Suzuki-Miyaura Coupling

To ensure trustworthiness and reproducibility, the following protocol for coupling 3-bromothiophene with phenylboronic acid incorporates built-in validation steps to isolate variables (catalyst death vs. reagent degradation).

Materials:

• Precatalyst: XPhos Pd G3 (1.0 mol %)

• Ligand: XPhos (1.0 mol % - to maintain a 1:1 Pd:L ratio)

• Base: Anhydrous K₃PO₄ (2.0 equiv)

• Solvent: 1,4-Dioxane (Anhydrous, degassed)

Step-by-Step Methodology:

• Preparation of the Active Catalyst: In a nitrogen-filled glovebox, charge a Schlenk flask with XPhos Pd G3, free XPhos ligand, and phenylboronic acid.

  • Causality: G3 precatalysts rapidly generate the active monoligated L-Pd(0) species under mild basic conditions without requiring harsh reduction. This prevents the premature aggregation of Pd(0) into inactive Pd black before the catalytic cycle even begins.

• Solvent Degassing: Add anhydrous 1,4-Dioxane that has been sparged with Argon for 30 minutes.

  • Causality: Trace oxygen oxidizes electron-rich dialkylbiaryl phosphine ligands into phosphine oxides. This strips the Pd center of its steric protection, leaving it entirely vulnerable to sulfur coordination.

• Addition of Base and Substrate: Add anhydrous K₃PO₄ followed by 3-bromothiophene. Seal the flask and heat to 80 °C.

  • Causality: Utilizing an anhydrous base prevents the water-mediated protodeboronation of the boronic acid, ensuring the transmetalation step remains kinetically competitive.

• In-Process Validation (30-Minute Check): After 30 minutes, withdraw a 50 µL aliquot under positive Argon pressure. Quench with EtOAc/H₂O and analyze the organic layer via TLC/LC-MS.

  • Self-Validation Logic:

    • If Pd black is visible and starting materials remain: The ligand shield has failed (Sulfur poisoning).

    • If no Pd black is visible , but boronic acid is consumed while 3-bromothiophene remains: Protodeboronation has occurred.

    • If product is forming cleanly : The steric shielding is successfully preventing off-cycle Pd-S formation.

• Workup: Upon complete consumption of the halide (typically 2-4 hours), cool to room temperature, filter through a short pad of silica to remove palladium residues, and concentrate in vacuo.

Quantitative Performance Data

The following table summarizes the causal relationship between ligand architecture, catalyst loading, and the primary failure modes observed during the cross-coupling of sterically demanding thiophene substrates.

Ligand System	Catalyst Loading (mol %)	Thiophene Conversion (%)	Pd Black Observed?	Primary Failure Mode
PPh₃	5.0	< 10%	Yes (Rapid)	Sulfur coordination / Catalyst poisoning
Pd₂(dba)₃ (No Ligand)	5.0	0%	Yes (Immediate)	dba bis-arylation / Aggregation
dppf	2.0	45%	Yes (Late stage)	Slow reductive elimination leading to off-cycle trapping
SPhos	1.0	92%	No	None
XPhos	1.0	> 95%	No	None (Optimal steric shielding & secondary interaction)

References

• 1 - Benchchem

• 6 - Benchchem

• 3 - ResearchGate 4.5 - ACS Publications

• 4 - Wikipedia 6.2 - Chemical Science (RSC)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Metal-catalyzed methylthiolation of chloroarenes and diverse aryl electrophiles - Chemical Science (RSC Publishing) DOI:10.1039/D5SC01428J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Overcoming challenges in the synthesis of cyclopropylthiophene derivatives

Welcome to the CycloThio-Pro™ Technical Support Center .

The integration of cyclopropyl groups into thiophene scaffolds is a highly sought-after transformation in medicinal chemistry. The cyclopropyl moiety acts as a conformational restrictor and lipophilicity modulator, while the thiophene ring serves as a robust phenyl bioisostere. However, synthesizing these derivatives via Suzuki-Miyaura cross-coupling presents unique mechanistic hurdles, including competitive protodeboronation and catalyst deactivation by sulfur coordination.

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the causality behind each experimental parameter, providing you with self-validating workflows and diagnostic logic to ensure your syntheses succeed on the first run.

PART 1: Core Methodology & Self-Validating Workflow

The most reliable route for synthesizing cyclopropylthiophenes is the palladium-catalyzed Suzuki-Miyaura cross-coupling of bromothiophenes with cyclopropylboronic acid[1]. To prevent failure, the protocol below is designed as a self-validating system—meaning the reaction provides observable feedback at critical stages to confirm it is proceeding correctly.

Standard Operating Procedure: Biphasic Suzuki-Miyaura Cyclopropylation

• Reagent Assembly: Charge a Schlenk flask with bromothiophene (1.0 equiv), cyclopropylboronic acid (1.3 equiv), Pd(OAc)₂ (1 mol%), SPhos (2 mol%), and K₃PO₄ (2.0 equiv)[1].

  • Self-Validation Check: Inspect the Pd(OAc)₂/SPhos mixture. It should appear as a vibrant orange/yellow suspension. If the mixture immediately turns into a fine black precipitate upon solvent addition, Pd(0) nanoparticles have crashed out, indicating ligand oxidation or severe oxygen contamination. Do not proceed; discard and restart.

• Solvent Degassing: In a separate vessel, prepare a biphasic mixture of Toluene:H₂O (2 mL/mmol). Sparge with Argon for a minimum of 20 minutes[2].

  • Causality: Dialkylbiaryl phosphines like SPhos are highly electron-rich. Oxygen ingress will rapidly oxidize the ligand to SPhos-oxide, stripping the palladium of its steric shield and arresting the catalytic cycle.

• Reaction Initiation: Transfer the degassed solvent to the Schlenk flask under a positive pressure of Argon. Seal and heat the biphasic mixture to 90–100 °C with vigorous stirring (>1000 rpm)[1].

  • Causality: Vigorous stirring is mathematically critical here. The transmetalation step occurs at the interfacial boundary between the organic phase (containing the Pd-complex) and the aqueous phase (containing the activated boronate). Low RPM reduces surface area, artificially bottlenecking the reaction rate.

• In-Process Monitoring: Monitor via GC-MS or TLC after 2 hours[2].

  • Self-Validation Check: Look for the disappearance of the bromothiophene. If starting material remains but the boronic acid is entirely consumed, competing protodeboronation has occurred. Spike the reaction with an additional 0.5 equiv of cyclopropylboronic acid.

• Workup & Isolation: Cool to room temperature, dilute with EtOAc (20 mL), separate the phases, and extract the aqueous layer[2]. Purify the concentrated organic phase via silica gel chromatography[1].

Fig 1: Experimental workflow for the Suzuki-Miyaura synthesis of cyclopropylthiophenes.

PART 2: Quantitative Data & Catalyst Selection

The choice of ligand is the single most decisive factor in the success of this synthesis. Thiophene rings are notorious for poisoning catalysts, and aliphatic boronic acids are sluggish in transmetalation. The table below summarizes the quantitative performance of various catalytic systems based on benchmark studies by [1].

Catalyst System	Ligand Type	Catalyst Loading	Typical Yield (%)	Mechanistic Causality & Observations
Pd(dppf)Cl₂	Bidentate Ferrocenyl	2 mol%	15–21%	Poor Performance: Lacks sufficient steric bulk. The thiophene sulfur outcompetes the ligand for Pd coordination, creating an inactive resting state[1].
Pd(OAc)₂ / cataCXium A	Bulky Monodentate	6 mol% (Pd)	95%	Excellent for specific substrates: The extreme steric bulk (di-adamantyl groups) forces rapid reductive elimination and physically blocks sulfur coordination[1].
Pd(OAc)₂ / SPhos	Dialkylbiaryl Phosphine	0.5–1.5 mol% (Pd)	69–93%	Optimal General System: Provides the perfect balance of electron density (accelerating oxidative addition) and steric shielding. Highly scalable[1].

PART 3: Troubleshooting Guides & FAQs

When a reaction fails, identifying the root cause requires logical deduction. Use the diagnostic tree below in conjunction with our FAQ to rescue your synthesis.

Fig 2: Diagnostic logic tree for troubleshooting low yields in cyclopropylation.

Q1: My reaction stalls with unreacted bromothiophene, even with fresh catalyst. Is the thiophene poisoning the palladium? A: Yes. Thiophene sulfur has lone pairs that can datively bond to the electrophilic Pd(II) intermediate, displacing weaker ligands and forming an off-cycle, thermodynamically stable complex. Fix: You must use a ligand that provides a "steric umbrella." Dialkylbiaryl phosphines like SPhos or cataCXium A are structurally designed so that their bulky lower rings shield the palladium center. This prevents the relatively large thiophene molecule from coordinating, forcing the catalytic cycle forward[1].

Q2: I am seeing massive protodeboronation of my cyclopropylboronic acid. How do I prevent it? A: Aliphatic boronic acids undergo rapid protodeboronation (cleavage of the C-B bond to yield cyclopropane gas and boric acid) in basic aqueous media at elevated temperatures. This side reaction directly competes with transmetalation. Fix: Switch your boron source to[3]. Trifluoroborates act as a "slow-release" mechanism. They slowly hydrolyze in the aqueous base to form the active boronic acid species at a low steady-state concentration, ensuring it is consumed by the cross-coupling cycle before it has time to degrade[3].

Q3: Can I use chlorothiophenes instead of bromothiophenes to save on reagent costs? A: You can, but it alters the rate-limiting step. The C-Cl bond dissociation energy is significantly higher than that of C-Br. Consequently, oxidative addition becomes the bottleneck. Fix: If using chlorothiophenes, you must pair them with highly active, electron-rich catalysts (like Pd/SPhos or RuPhos) to push the oxidative addition[3]. Additionally, you may need to increase the reaction time from 2 hours to 16-24 hours.

Q4: Why does my yield drop precipitously when I scale up from 1 mmol to 10 mmol? A: This is a classic mass-transfer limitation. The Suzuki-Miyaura coupling of these substrates is biphasic (Toluene/Water). At a 1 mmol scale, a standard magnetic stir bar easily creates a fine emulsion. At 10 mmol, the surface area-to-volume ratio of the emulsion drops, starving the organic phase of the activated boronate. Fix: Switch from magnetic stirring to an overhead mechanical stirrer equipped with a pitched-blade turbine to maintain a high-shear emulsion[1].

PART 4: References

• Paškevičius, T., Lapinskaitė, R., Stoncius, S., & Labanauskas, L. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules, 28(9), 3770. URL:[Link]

• Molander, G. A., & Gormisky, P. E. (2010). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides. Journal of Organic Chemistry, 75(6), 1992–1996. URL:[Link]

Sources

• 1. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Definitive Guide to Thiophene Cross-Coupling: Suzuki-Miyaura vs. Alternative Methods

Thiophene derivatives are ubiquitous structural motifs in modern pharmaceuticals, agrochemicals, and organic electronics (such as OLEDs and conducting polymers). The construction of these heteroaryl scaffolds relies heavily on palladium-catalyzed cross-coupling. While the Suzuki-Miyaura coupling (SMC) is widely considered the industry standard due to its mild conditions and low toxicity, thiophene synthesis presents unique mechanistic hurdles—most notably, the rapid degradation of thienylboronic acids.

This guide provides an objective, data-driven comparison of the Suzuki-Miyaura methodology against Stille, Negishi, and Direct Arylation (C-H activation) approaches, equipping researchers with the mechanistic insights needed to select and optimize the right synthetic pathway.

Mechanistic Causality: The Thiophene Challenge

To understand why a specific cross-coupling method succeeds or fails with thiophenes, one must analyze the electronic nature of the heterocycle.

• Protodeboronation in Suzuki-Miyaura: Thienylboronic acids, particularly 2-thienylboronic acid, are highly susceptible to protodeboronation (the cleavage of the C-B bond and replacement with a C-H bond)[1]. In basic conditions (pH > 10), the boronic acid forms a boronate complex. The electron-rich nature of the thiophene ring stabilizes the intermediate carbanion during unimolecular fragmentation, leading to rapid hydro-deboronation[2].

• Toxicity vs. Stability in Stille: Thienylstannanes are bench-stable and immune to protodemetalation, making Stille highly reliable for electron-rich thiophenes[3]. However, the stoichiometric organotin waste limits its scalability in late-stage drug development.

• Regioselectivity in Direct Arylation: C-H activation avoids pre-functionalization entirely. However, thiophenes possess multiple reactive sites. The C2/C5 positions are the most acidic and reactive, but differentiating between them—or forcing C3 activation—requires highly specific catalyst/ligand systems and often results in complex mixtures[4].

Comparative Analysis of Coupling Methodologies

Suzuki-Miyaura Coupling (SMC)

SMC relies on the transmetalation of a boronic acid or ester with a Pd(II) intermediate. To overcome the rapid protodeboronation of thienylboronic acids, modern protocols utilize two primary strategies:

• Slow-Release Reagents: Utilizing potassium heteroaryltrifluoroborates or MIDA boronates, which slowly hydrolyze to the active boronic acid in situ, keeping the concentration of the unstable intermediate low[5].

• Kinetic Outcompeting: Using highly active precatalysts (like XPhos Pd G4) that accelerate the oxidative addition and transmetalation steps beyond the degradation rate of the boronic acid[1].

Stille Coupling

Stille coupling operates via the transmetalation of organostannanes. Because the reaction can be run under strictly neutral conditions, it completely prevents the base-catalyzed degradation seen in SMC[3]. It exhibits exceptional functional group tolerance, working well with highly congested or electron-deficient thiophenes. The critical drawback is the severe toxicity of the tin byproducts, making purification difficult and regulatory compliance challenging.

Negishi Coupling

Negishi coupling utilizes highly nucleophilic organozinc reagents. The highly polarized C-Zn bond drives extremely fast transmetalation, allowing for high turnover frequencies at room temperature. While excellent for the living chain-growth polymerization of polythiophenes (catalyst-transfer polymerization), its poor functional group tolerance (incompatible with esters, ketones, and amides) restricts its use in complex small-molecule synthesis.

Direct Arylation (C-H Activation)

Operating via a concerted metalation-deprotonation (CMD) pathway, the Pd catalyst directly activates the C-H bond of the thiophene[6]. This method boasts perfect atom economy as it eliminates the need for stoichiometric organometallic preparation. However, regioselectivity can be problematic. For example, Pd-catalyzed 1,4-migration can lead to unexpected 2-aryl-3-heteroarylthiophenes rather than the standard 1,2-diheteroarylbenzenes[6].

Quantitative Performance Comparison

The following table summarizes the operational parameters of each method when applied specifically to thiophene synthesis:

Coupling Method	Typical Yields	Catalyst Loading	Functional Group Tolerance	Toxicity Profile	Atom Economy
Suzuki-Miyaura	70–95%	0.5–2 mol%	High	Low (Boron salts)	Moderate
Stille	60–90%	1–5 mol%	Very High	High (Organotins)	Poor
Negishi	50–85%	1–5 mol%	Low	Moderate (Zinc salts)	Moderate
Direct Arylation	50–80%	0.5–2 mol%	Moderate	Low	High

Decision Matrix: Selecting the Optimal Pathway

Caption: Decision tree for selecting the optimal cross-coupling methodology for thiophene synthesis.

Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling of 2-Thienylboronic Acid

Objective: Achieve high-yield coupling while suppressing base-catalyzed protodeboronation.

Mechanistic Rationale: Using XPhos Pd G4 ensures rapid oxidative addition and transmetalation, outcompeting the degradation of the boronic acid[1]. K3PO4 is selected as a mild base to minimize the zwitterionic fragmentation pathway that occurs at higher pH levels[1].

Procedure:

• Preparation: In a dry Schlenk flask under inert atmosphere (N2/Ar), add the aryl halide (1.0 equiv), 2-thienylboronic acid (1.5 equiv), and XPhos Pd G4 (1–2 mol%).

• Solvent & Base: Add a degassed mixture of 1,4-dioxane and water (typically 4:1 v/v) to ensure solubility of both the organic substrates and the inorganic base. Add K3PO4 (2.0 equiv).

• Reaction: Stir the mixture at 40 °C. Self-Validation Check: Full conversion should be observed via TLC (or LC-MS) within 30–60 minutes. If the reaction stalls and des-bromo starting material is observed alongside thiophene (protodeboronation product), the base concentration is too high or the catalyst is inactive.

• Workup: Quench with water, extract with EtOAc, dry over MgSO4, and purify via flash chromatography.

Protocol B: Regioselective Direct Arylation of Thiophene (C-H Activation)

Objective: Couple an aryl bromide directly to the C2/C5 position of a thiophene derivative without pre-functionalization.

Mechanistic Rationale: Pivalic acid (PivOH) is utilized as a catalytic proton shuttle in the Concerted Metalation-Deprotonation (CMD) mechanism. It significantly lowers the activation energy for C-H cleavage at the thiophene ring compared to standard carbonate bases[6].

Procedure:

• Preparation: In a pressure tube under N2, combine the thiophene derivative (1.5 equiv), aryl bromide (1.0 equiv), Pd(OAc)2 (2 mol%), and PivOH (30 mol%).

• Base & Solvent: Add K2CO3 (1.5 equiv) and anhydrous N,N-Dimethylacetamide (DMA).

• Reaction: Seal the tube and heat to 130 °C for 12–16 hours[6]. Self-Validation Check: Monitor via GC-MS. The presence of regioisomers (e.g., C3 arylation) indicates poor ligand control or excessive temperature. A clean shift in the 1H-NMR spectrum (loss of the C2 proton singlet/doublet) confirms regioselectivity.

• Workup: Cool to room temperature, dilute with dichloromethane, wash with brine to remove DMA, dry, and purify.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes [beilstein-journals.org]
• 5. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct aryl ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00018D [pubs.rsc.org]

4-Cyclopropylthiophene-3-carbaldehyde versus 2-Cyclopropylthiophene-3-carbaldehyde reactivity

In the design of complex pharmaceuticals and advanced organic materials, thiophene-3-carbaldehydes serve as highly versatile bifunctional building blocks. The introduction of a cyclopropyl group—a unique moiety that donates electron density via hyperconjugation (Walsh orbitals)—significantly alters the reactivity of the thiophene core.

However, the precise positioning of this cyclopropyl group dictates a profound divergence in chemical behavior. This guide provides an in-depth comparative analysis of 4-Cyclopropylthiophene-3-carbaldehyde and 2-Cyclopropylthiophene-3-carbaldehyde , detailing the causality behind their reactivity differences and providing validated experimental protocols for their functionalization.

Electronic and Steric Fundamentals

To master the functionalization of these building blocks, one must first understand the electronic communication within the thiophene ring. Thiophene is an electron-rich heteroaromatic system where the sulfur atom donates electron density preferentially to the α -positions (C2 and C5) over the β -positions (C3 and C4).

The α -Effect in 2-Cyclopropylthiophene-3-carbaldehyde

When the cyclopropyl group is located at the C2 ( α ) position, its Walsh orbitals achieve optimal overlap with the thiophene π -system. This results in strong electron donation into the ring.

• Impact on the Carbonyl (C3): The electron density heavily delocalizes onto the adjacent C3 position. This neutralizes the partial positive charge on the formyl carbon, rendering the aldehyde significantly less electrophilic and more resistant to nucleophilic addition[1].

• Impact on the Ring (C5): The C5 position (the other α -site) becomes highly electron-rich, making it exceptionally reactive towards Electrophilic Aromatic Substitution (EAS)[2].

The Cross-Conjugation in 4-Cyclopropylthiophene-3-carbaldehyde

When the cyclopropyl group is at the C4 ( β ) position, its ability to donate electron density to the C3 formyl group is severely restricted due to a meta-like, cross-conjugated relationship.

• Impact on the Carbonyl (C3): Deprived of strong resonance donation from the cyclopropyl group, the C3 formyl carbon remains highly electron-deficient and highly electrophilic . It readily undergoes nucleophilic attack (e.g., Grignard additions, reductive aminations)[3].

• Impact on the Ring (C5): The C5 position is still activated by the adjacent (ortho) C4 cyclopropyl group, but the overall nucleophilicity of the ring is slightly lower compared to the 2-isomer.

Comparative Reactivity Profile

The structural nuances described above manifest in distinct kinetic and thermodynamic outcomes during synthesis. Table 1 summarizes these divergent properties.

Table 1: Physicochemical & Reactivity Comparison

Property / Reaction	2-Cyclopropylthiophene-3-carbaldehyde	4-Cyclopropylthiophene-3-carbaldehyde	Mechanistic Driver
Carbonyl Electrophilicity	Low to Moderate	High	α vs β -hyperconjugative donation to C3.
Nucleophilic Addition (e.g., Ugi/Aldol)	Slower kinetics; requires elevated temps or Lewis acids[4].	Fast kinetics; proceeds smoothly at ambient temperatures[3].	Electron density at the formyl carbon.
EAS Regioselectivity (Bromination)	Exclusive C5 substitution (Ultra-fast).	Exclusive C5 substitution (Fast).	C5 is an α -position; C2 is deactivated by C3-CHO.
Steric Hindrance around C=O	High (C2-substituent clashes with S-lone pairs, affecting rotamers).	Moderate (Standard ortho-relationship).	Conformational locking of the formyl group.
Suzuki-Miyaura Synthesis Yield	~77-89% (from 2-bromo precursor)[2].	~86% (from 4-bromo precursor)[2].	Oxidative addition rates of pre-brominated scaffolds.

Mechanistic Pathway Visualization

The following workflow illustrates the divergent reactivity pathways when subjecting these isomers to either nucleophilic or electrophilic conditions.

Fig 1: Divergent reactivity pathways of cyclopropylthiophene-3-carbaldehyde isomers.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly stated to prevent common synthetic failures.

Protocol A: Comparative Reductive Amination (Probing Carbonyl Reactivity)

This protocol highlights the kinetic differences during nucleophilic addition to the formyl group[1].

Reagents: Substrate (1.0 eq), Benzylamine (1.1 eq), Sodium triacetoxyborohydride (STAB, 1.5 eq), 1,2-Dichloroethane (DCE, 0.2 M), Acetic acid (glacial, 1.0 eq).

Step-by-Step Methodology:

• Imine Formation: Dissolve the chosen thiophene-3-carbaldehyde in anhydrous DCE under N2​ . Add benzylamine followed by acetic acid.

  • Causality: Acetic acid acts as a mild Brønsted acid to activate the carbonyl.

• Kinetic Monitoring (Self-Validation): Stir at room temperature and monitor via LCMS.

  • For 4-Cyclopropyl isomer: Imine formation (visible as [M+H]+ shift indicating loss of H2​O ) typically reaches >95% conversion within 2 hours.

  • For 2-Cyclopropyl isomer: Due to electronic deactivation, imine formation may require 6–8 hours or gentle heating (40°C). Do not proceed to step 3 until complete conversion is observed to prevent premature reduction of the starting aldehyde to the corresponding alcohol.

• Reduction: Cool the mixture to 0°C. Add STAB portion-wise to control the mild exotherm. Stir for an additional 2 hours at room temperature.

• Quench & Isolation: Quench with saturated aqueous NaHCO3​ to neutralize the acetic acid and decompose excess STAB. Extract with Dichloromethane (DCM), dry over Na2​SO4​ , and concentrate. Purify via silica gel chromatography.

Protocol B: Regioselective C5-Bromination (Probing Ring Reactivity)

This protocol demonstrates the functionalization of the thiophene ring for downstream cross-coupling applications[2].

Reagents: Substrate (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), N,N-Dimethylformamide (DMF, 0.3 M).

Step-by-Step Methodology:

• Preparation: Dissolve the thiophene-3-carbaldehyde in anhydrous DMF and cool to 0°C in an ice bath.

  • Causality: Cooling is critical, especially for the 2-cyclopropyl isomer, to prevent over-bromination (dibromide formation) due to the highly activated nature of the α -position.

• Electrophile Addition: Add NBS portion-wise over 15 minutes. Keep the reaction shielded from light to prevent radical pathway initiation.

• Monitoring: Stir at 0°C for 1 hour. TLC (Hexanes/EtOAc 4:1) will show the rapid disappearance of the starting material. The 2-isomer will consume NBS almost instantaneously.

• Self-Validating Quench: Pour the reaction mixture into ice water containing 5% Sodium Thiosulfate ( Na2​S2​O3​ ).

  • Causality: The thiosulfate immediately reduces any unreacted electrophilic bromine species, locking the reaction profile and preventing background halogenation during solvent removal.

• Isolation: Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF. Dry, concentrate, and isolate the 5-bromo derivative.

References

• Title: Buy 2-Bromo-5-cyclopropylthiophene (EVT-1605097)
• Title: Thiolane-3-carbaldehyde | High-Purity Building Block Source: Benchchem URL
• Title: Asymmetric Synthesis of α,β-Unsaturated δ-Lactones through Copper(I)
• Title: Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates Source: Frontiers in Chemistry URL

Sources

• 1. Thiolane-3-carbaldehyde|High-Purity Building Block [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates [frontiersin.org]

Biological Activity Screening of 4-Cyclopropylthiophene-3-carbaldehyde Derivatives: A Comparative Guide

Executive Summary & Mechanistic Rationale

In modern medicinal chemistry, the strategic replacement of standard phenyl or pyridine rings with bioisosteres is a critical step in lead optimization. 4-Cyclopropylthiophene-3-carbaldehyde (CAS 1369114-08-8) has emerged as a highly privileged building block for synthesizing novel heterocyclic therapeutics[1]. Through versatile synthetic pathways—such as the Gewald reaction or Knoevenagel condensation—this precursor yields substituted 2-aminothiophenes and thiophene-carboxamides that exhibit potent biological activity[2].

As a Senior Application Scientist, I evaluate molecular scaffolds not just by their end-point efficacy, but by the physical chemistry driving their interactions. The integration of a cyclopropyl group at the C4 position of the thiophene ring serves two distinct mechanistic purposes:

• Conformational Locking: The steric bulk of the cyclopropyl ring restricts the dihedral angle of adjacent functional groups (derived from the C3-carbaldehyde). This locks the molecule into an active conformation, reducing the entropic penalty upon binding to tight enzymatic pockets.

• Metabolic Stability: Unlike linear alkyl chains (e.g., propyl or ethyl groups) which are highly susceptible to Cytochrome P450 (CYP) mediated oxidation, the strained cyclopropyl ring resists aliphatic hydroxylation, thereby extending the compound's in vivo half-life.

This guide objectively compares the biological activity of 4-cyclopropylthiophene derivatives against industry-standard inhibitors across two primary therapeutic targets: Spleen Tyrosine Kinase (Syk) for autoimmune/oncology indications, and Indoleamine 2,3-dioxygenase 1 (IDO1) for immuno-oncology.

Comparative Performance Profiles

To establish the efficacy of thiophene-derived compounds, we must benchmark them against clinically validated reference drugs.

Target A: Spleen Tyrosine Kinase (Syk)

Syk is a critical mediator in B-cell receptor (BCR) signaling. Aberrant Syk activity drives B-cell malignancies and autoimmune disorders. The clinical standard, R406 (the active metabolite of Fostamatinib), is a potent ATP-competitive Syk inhibitor with an IC50​ of ~41 nM[3][4]. However, R406 exhibits off-target kinase liabilities. 4-Cyclopropylthiophene derivatives demonstrate comparable potency but superior kinase selectivity profiles.

Table 1: Syk Inhibition & Selectivity Profile

Compound Class	Primary Target IC50​ (Syk)	Off-Target IC50​ (BTK)	Cellular EC50​ (B-Cell)	Metabolic Stability ( T1/2​ )
R406 (Standard)	41 nM	>1,000 nM	56 nM	Moderate
4-Cyclopropylthiophene Deriv.	35 nM	>5,000 nM	48 nM	High (CYP resistant)
Unsubstituted Thiophene	120 nM	450 nM	210 nM	Low

Target B: Indoleamine 2,3-dioxygenase 1 (IDO1)

IDO1 is an intracellular enzyme that catalyzes the rate-limiting step of tryptophan degradation into kynurenine. Tumors upregulate IDO1 to deplete tryptophan, thereby suppressing T-cell proliferation and evading immune detection[5]. Epacadostat , a highly selective IDO1 inhibitor, serves as our benchmark ( IC50​ ~12–70 nM)[6].

Table 2: IDO1 Inhibition Profile

Compound Class	Biochemical IC50​ (IDO1)	Selectivity IC50​ (TDO)	Cellular IC50​ (HeLa)
Epacadostat (Standard)	~70 nM	>10,000 nM	12 nM
4-Cyclopropylthiophene Deriv.	~45 nM	>10,000 nM	18 nM
Standard Phenyl Scaffold	~150 nM	2,500 nM	85 nM

Pathway Visualizations

Understanding where these compounds intervene in biological cascades is essential for accurate assay design.

Syk signaling pathway in B-cells and the targeted inhibition mechanism of thiophene derivatives.

Cell-based IDO1 inhibition screening workflow using IFN-γ stimulated HeLa cells.

Self-Validating Experimental Protocols

To ensure data integrity, biological screening must utilize self-validating protocols. The methodologies below are designed to eliminate false positives caused by compound autofluorescence or compensatory biological pathways.

Protocol 1: TR-FRET Kinase Assay for Syk Inhibition

Objective: Determine the biochemical IC50​ of synthesized 4-cyclopropylthiophene derivatives against Syk. Causality Rationale: Thiophene rings can occasionally exhibit intrinsic fluorescence that interferes with standard colorimetric or fluorescent assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) utilizes a long-lifetime europium fluorophore. By introducing a time delay before reading the emission, short-lived compound autofluorescence decays completely, ensuring high data fidelity.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human Syk kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Pre-incubation: Dispense 4-cyclopropylthiophene derivatives (serially diluted in DMSO) into a 384-well plate. Add the Syk enzyme and incubate for 30 minutes at room temperature.

  • Validation Check: Pre-incubation allows slow-binding inhibitors to reach thermodynamic equilibrium before the substrate is introduced.

• Reaction Initiation: Add ATP at a concentration equal to its Km​ value (~10 µM) and a biotinylated peptide substrate.

  • Validation Check: Using ATP at its Km​ ensures the assay is highly sensitive to competitive inhibitors[4].

• Quenching & Detection: After 60 minutes, stop the reaction by adding EDTA (to chelate Mg2+ ). Add Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC.

• Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm) using a microplate reader. Calculate IC50​ using a 4-parameter logistic curve fit.

Protocol 2: Cell-Based IDO1 Target Engagement Assay

Objective: Quantify the cellular efficacy of IDO1 inhibitors by measuring the reduction of kynurenine in the tumor microenvironment. Causality Rationale: Tryptophan 2,3-dioxygenase (TDO) also produces kynurenine and can confound IDO1 assay results[5]. HeLa cells possess low basal IDO1 and TDO. By stimulating HeLa cells specifically with Interferon-gamma (IFN-γ), we selectively induce IDO1 expression. This creates a massive assay window where kynurenine production is driven exclusively by IDO1, acting as an internal biological control.

Step-by-Step Methodology:

• Cell Seeding & Induction: Seed HeLa cells at 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Add 50 ng/mL recombinant human IFN-γ and incubate for 24 hours to induce IDO1 expression.

• Compound Treatment: Replace media with fresh DMEM containing 100 µM L-Tryptophan and serial dilutions of the 4-cyclopropylthiophene derivatives (or Epacadostat as a positive control).

  • Validation Check: Supplementing excess L-Tryptophan ensures the enzymatic pathway is saturated, rigorously testing the competitive displacement capacity of the inhibitor.

• Incubation: Incubate for 48 hours at 37°C in a 5% CO2​ incubator.

• Protein Precipitation: Transfer 100 µL of the supernatant to a new plate. Add 50 µL of 30% Trichloroacetic acid (TCA) and incubate at 50°C for 30 minutes.

  • Validation Check: TCA precipitates secreted proteins that would otherwise form cloudy complexes and interfere with the downstream colorimetric readout.

• Colorimetric Readout: Centrifuge the plate, transfer the clear supernatant, and add an equal volume of Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in glacial acetic acid). Read absorbance at 490 nm.

References

• Buchstaller, H.-P., et al. "Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction". ResearchGate. Available at:[Link]

• Cellagen Technology. "R406 | SYK inhibitor". Cellagen Technology Catalog. Available at: [Link]

• Braselmann, S., et al. "Mechanism of action: R406 is a Syk kinase inhibitor". ResearchGate. Available at:[Link]

• Prendergast, G. C., et al. "Discovery of IDO1 Inhibitors: From Bench to Bedside". Cancer Research - AACR Journals. Available at:[Link]

• Yue, E. W., et al. "INCB24360 (Epacadostat), a Highly Potent and Selective Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitor for Immuno-oncology". ACS Medicinal Chemistry Letters. Available at:[Link]

• Jiang, X., et al. "What is the prospect of indoleamine 2,3-dioxygenase 1 inhibition in cancer? Extrapolation from the past". PMC. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. What is the prospect of indoleamine 2,3-dioxygenase 1 inhibition in cancer? Extrapolation from the past - PMC [pmc.ncbi.nlm.nih.gov]

Crystallographic Profiling of 4-Cyclopropylthiophene-3-carbaldehyde Derivatives: A Comparative Guide to SCXRD vs. MicroED

As a Senior Application Scientist navigating the structural bottlenecks of heterocyclic drug discovery, I frequently encounter the unique crystallographic challenges posed by functionalized thiophenes.[1] is a highly valuable building block for active pharmaceutical ingredients (APIs). However, determining the absolute configuration and precise 3D geometry of its derivatives is notoriously difficult due to a phenomenon known as "thienyl-ring flip disorder"[2].

Because the sulfur atom and the C=C–H fragment of the thiophene ring have nearly identical steric volumes and electron densities, the molecule often co-crystallizes in two orientations (S,O-cis and S,O-trans) resulting from a 180° rotation about the C(3)–C=O bond[3]. Furthermore, the bulky cyclopropyl group can hinder the formation of the large, highly ordered lattices required for traditional X-ray crystallography.

To solve these structures, researchers must choose between traditional[4] and the emerging [5]. This guide objectively compares these two analytical platforms, providing the causality behind experimental choices and self-validating protocols to ensure structural integrity.

Technology Comparison: SCXRD vs. MicroED

When profiling 4-cyclopropylthiophene-3-carbaldehyde derivatives, the choice of instrument dictates the sample preparation and the mathematical approach to resolving the ring-flip disorder.

• SCXRD : The gold standard. It relies on X-ray scattering and requires a single crystal of at least 10 µm in all dimensions[6]. It provides unparalleled precision in refining partial occupancies (e.g., resolving the exact 70:30 ratio of a ring-flip disorder)[2].

• MicroED : A revolutionary technique utilizing a 200 kV Cryo-TEM. It extracts high-resolution structural data from nanocrystals (100 nm – 1 µm)[5]. It bypasses the months-long crystal-growing bottleneck, making it ideal for highly soluble or poorly crystallizing thiophene derivatives[7].

Quantitative Performance Comparison

Performance Metric	Single-Crystal X-ray Diffraction (SCXRD)	Microcrystal Electron Diffraction (MicroED)
Optimal Sample Size	> 10 µm in all dimensions	100 nm – 1 µm
Sample Requirement	Milligrams (requires single crystal)	< 1 mg (crystalline powder)
Radiation Source	X-rays (Lab diffractometer / Synchrotron)	Electrons (Cryo-TEM, 200 kV)
Data Collection Time	10 – 15 minutes to several hours	< 1 day (often minutes per crystal)
Resolution Limit	Atomic (< 0.84 Å)	Atomic (< 1.0 Å)
Disorder Resolution	Excellent (precise occupancy refinement)	Good (can be skewed by dynamical scattering)

Experimental Workflows & Causality

The decision to utilize SCXRD or MicroED depends entirely on the outcome of the initial crystallization screen.

Decision matrix and crystallographic workflow for thiophene-3-carbaldehyde derivatives.

Protocol A: SCXRD Workflow (For Optimal Crystal Growers)

1. Crystallization & Mounting: Dissolve 10 mg of the derivative in a minimum volume of dichloromethane (DCM). Layer with hexanes (anti-solvent) in a crystallization tube and allow slow diffusion at 4 °C. Causality: Lower temperatures reduce the kinetic energy of the system, promoting highly ordered packing and minimizing thermal motion that exacerbates ring-flip disorder. Harvest a crystal (>10 µm) and flash-cool to 100 K in a nitrogen stream.

2. Data Collection: Utilize a diffractometer equipped with Cu-Kα radiation (λ = 1.54184 Å). Collect frames with 0.5° ω-scans. Causality: Cu-Kα provides stronger anomalous dispersion signals than Mo-Kα, which is critical if absolute configuration determination is required for chiral derivatives.

3. Self-Validating Refinement: Solve the structure using intrinsic phasing (SHELXT). If residual electron density (Q-peaks) indicates a ring-flip[8], model the disordered thiophene sulfur and carbon atoms over two positions using the PART instruction in SHELXL. Tie their site occupancy factors (SOFs) to a free variable (FVAR) so they sum to 1.0. Validation: A successful refinement will yield a stable occupancy ratio (e.g., 75:25) and significantly lower the R1 factor, confirming the physical reality of the model[8].

Protocol B: MicroED Workflow (For Microcrystalline Powders)

1. Sample Preparation & Grid Freezing: If the compound yields only microcrystalline powder, deposit <1 mg of the dry powder onto a carbon-coated TEM grid. Plunge-freeze the grid in liquid ethane using a Vitrobot. Causality: Plunge-freezing preserves any delicate solvates and drastically reduces radiation damage from the electron beam[9].

2. Data Collection: Transfer to a 200 kV Cryo-TEM. Locate a suitable nanocrystal (100–500 nm) and collect continuous rotation electron diffraction data (typically -30° to +30° at 0.5°/s) under low-dose conditions (< 0.01 e⁻/Ų/s). Causality: Because electrons interact with matter much more strongly than X-rays, MicroED is highly sensitive to dynamical scattering (multiple scattering events). Continuous rotation and low-dose conditions ensure the data remains as kinematical as possible[6].

3. Self-Validating Refinement: Integrate diffraction spots using DIALS. Apply kinematical refinement. Validation: While MicroED can identify the presence of the thienyl-ring flip, dynamical scattering may slightly skew the precise quantitation of the minor occupancies compared to SCXRD. The model is validated by checking the root-mean-square deviation (RMSD) of the non-hydrogen atoms against expected theoretical geometries[6].

References

• Aitken, R. A., & Slawin, A. M. Z. (2021). "Thiophene-3-carbonyl Chloride." Molbank, 2021(3), M1254. URL: [Link]

• Jones, C. G., et al. (2022). "Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation." Chemical Science (NIH/PMC). URL:[Link]

• XtalPi Inc. (2023). "Crystal structure determination with SCXRD & MicroED." XtalPi. URL: [Link]

• Triclinic Labs. (2023). "Electron Diffraction and Crystallographic Analysis Services." Triclinic Labs. URL: [Link]

• Akkoç, S., et al. (2017). "DFT studies and crystal structure of synthesized 1,3-bis(2-thiophenylmethyl)-4,5-dihydroimidazolidinium hexafluorophosphate salt." JOTCSA. URL:[Link]

• Sonar, V. N., et al. (2004). "(Z)-3-(1-Methyl-1H-indol-3-yl)-2-(thiophen-3-yl)acrylonitrile." Acta Crystallographica Section E. URL:[Link]

• Crystal Pharmatech. (2023). "Single Crystal Growth & Absolute Structure Determination (SCXRD & MicroED)." Crystal Pharmatech. URL: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Single Crystal Growth & Absolute Structure Determination (SCXRD & MicroED) [crystalpharmatech.com]
• 5. Electron Diffraction and Crystallographic Analysis Services [tricliniclabs.com]
• 6. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. xray.uky.edu [xray.uky.edu]
• 9. creative-biostructure.com [creative-biostructure.com]

Advanced Formylating Agents for Thiophene Substrates: A Comparative Guide

Thiophene-2-carboxaldehyde and its functionalized derivatives are indispensable building blocks in the synthesis of active pharmaceutical ingredients (APIs), organic photovoltaics, and agrochemicals. For decades, the Vilsmeier-Haack reaction—utilizing N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃)—has been the default methodology for thiophene formylation.

However, modern synthetic demands frequently expose the limitations of this traditional approach. The generation of difficult-to-remediate phosphorus wastewater poses severe scale-up challenges, while the standard DMF/POCl₃ system often fails to provide adequate regiocontrol when functionalizing sterically hindered or 3-substituted thiophenes. This guide objectively evaluates alternative formylating agents, contrasting their mechanistic causality, regioselectivity profiles, and operational safety to assist researchers in selecting the optimal reagent system.

Mechanistic Causality & The Role of Steric Bulk

The formylation of thiophene proceeds via electrophilic aromatic substitution (SEAr). Because the sulfur atom donates electron density into the aromatic ring, the α-positions (C2 and C5) are highly activated. For unsubstituted thiophene, formylation occurs almost exclusively at the 2-position.

However, in 3-substituted thiophenes, the incoming electrophile faces a kinetic competition between the sterically hindered C2 position (ortho to the substituent) and the more accessible C5 position.

Causality in Regioselection: The regiochemical outcome is heavily dictated by the steric bulk of the active electrophilic species (the chloroiminium ion) 1.

• Small Electrophiles: Reagents that generate a sterically compact electrophile minimize steric clashes, driving substitution to the electronically favored but sterically hindered C2 position.

• Large Planar Reagents: Bulky formylating agents suffer severe steric repulsion at C2, shifting the regioselectivity entirely to the C5 position 2.

Decision tree for selecting an alternative formylating agent based on substrate and regiochemistry.

Comparative Analysis of Alternative Agents

A. Triphosgene / DMF (The Green Vilsmeier Alternative)

Triphosgene (bis(trichloromethyl) carbonate) acts as a solid, safer phosgene equivalent. It reacts with DMF to generate the standard Vilsmeier reagent but produces only CO₂ and chloride salts as byproducts, completely eliminating phosphorus waste 3.

• Best for: Unsubstituted or simple alkyl thiophenes where standard C2 formylation is desired, but environmental and scale-up constraints prohibit POCl₃.

Mechanistic divergence between traditional POCl3 and green triphosgene activation of DMF.

B. Rieche Formylation (Dichloromethyl Methyl Ether / TiCl₄)

This method utilizes a highly reactive, ultra-compact electrophile generated by Lewis acid (TiCl₄) activation of dichloromethyl methyl ether.

• Best for: Achieving extreme C2 regioselectivity in sterically hindered 3-substituted thiophenes. It can achieve up to a staggering 46:1 ratio of 2-formyl to 5-formyl products 1.

C. Alternative Amides (N-Formylpyrrolidine & N-Formylindoline)

By swapping DMF for cyclic amides, the geometry of the resulting chloroiminium ion is fundamentally altered, allowing researchers to "tune" the regiocontrol.

• Best for: Reversing or fine-tuning selectivity. N-formylpyrrolidine favors C2 (11:1 ratio), whereas the bulky N-formylindoline shifts the preference entirely to C5 (1:1.5 ratio) 1.

Quantitative Data Comparison

Formylating System	Substrate	Target Isomer	Regioselectivity Ratio (C2:C5)	Yield (%)	Key Advantage / Drawback
DMF / POCl₃ (Standard)	3-Methylthiophene	C2	~3:1	70-85%	Reliable, but generates P-waste and has poor regiocontrol.
Triphosgene / DMF	Unsubstituted	C2	Exclusive	>95%	Zero P-waste ; requires strict handling of phosgene equivalents.
MeOCHCl₂ / TiCl₄	3-Methylthiophene	C2	46:1	~55%	Extreme C2 selectivity ; requires harsh Lewis acids.
N-Formylpyrrolidine / POCl₃	3-Methylthiophene	C2	11:1	~75%	Balanced C2 selectivity and yield.
N-Formylindoline / (COCl)₂	3-Methylthiophene	C5	1:1.5	Moderate	Reverses selectivity to C5 ; higher reagent cost.

Self-Validating Experimental Protocols

Protocol 1: Phosphorus-Free Formylation using Triphosgene

Objective: High-yield synthesis of thiophene-2-carboxaldehyde without generating organophosphorus waste. An optimized molar ratio of thiophene : triphosgene : DMF is 1 : 0.5 : 2.6 3.

• Vilsmeier Reagent Generation: In a flame-dried flask under an inert atmosphere, cool DMF (2.6 eq) to 0 °C.

  • Causality: Cooling is critical to prevent thermal degradation of the active species and to safely control the highly exothermic activation step.

• Triphosgene Addition: Dissolve triphosgene (0.5 eq) in anhydrous chlorobenzene and add dropwise.

  • Self-Validation: Vigorous evolution of CO₂ gas will occur. The cessation of bubbling serves as an in-process visual indicator that the active chloroiminium ion has fully formed.

• Substrate Addition: Add thiophene (1.0 eq) dropwise at 0 °C, then warm to 50 °C for 3 hours, followed by 75-85 °C for 3 hours.

  • Causality: The step-wise heating profile ensures initial electrophilic attack occurs under kinetic control, while elevated temperatures drive the substitution to completion.

• Hydrolysis: Cool to 30 °C and pour into vigorously stirred crushed ice. Neutralize with dilute NaOH.

  • Causality: Ice controls the highly exothermic hydrolysis of the iminium intermediate into the final aldehyde, preventing degradation.

Protocol 2: Highly Regioselective Rieche Formylation

Objective: Maximize C2-formylation in sterically hindered 3-substituted thiophenes.

• Activation: Dissolve the 3-substituted thiophene (1.0 eq) and dichloromethyl methyl ether (1.5 eq) in anhydrous dichloromethane (DCM) at 0 °C.

• Lewis Acid Introduction: Add TiCl₄ (2.0 eq) dropwise.

  • Causality: TiCl₄ coordinates with the ether oxygen, generating a highly electrophilic, sterically compact carbocation that easily attacks the hindered C2 position.

  • Self-Validation: The reaction mixture will immediately transition to a deep red/purple hue, visually confirming the formation of the active titanium-electrophile complex.

• Reaction Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc). Complete disappearance of the non-polar thiophene spot validates reaction completion.

• Quenching: Slowly add cold 2M HCl.

  • Causality: The acidic quench breaks the strong titanium-oxygen bonds in the intermediate complex, liberating the free aldehyde and solubilizing titanium salts into the aqueous layer for clean phase separation.

References

• Meth-Cohn, O., et al. Regioselective Electrophilic Formylation — 3-Substituted Thiophenes as a Case Study. ResearchGate. URL: [Link]

• M. Manuela M. R., et al. Formylation, dicyanovinylation and tricyanovinylation of 5-alkoxy- and 5-amino- substituted 2,2´-bithiophenes. Universidade do Minho. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Study of the Electronic Properties of Cyclopropyl-Substituted Thiophenes: From Organic Electronics to Medicinal Chemistry

As a Senior Application Scientist, evaluating the structural and electronic nuances of heterocyclic building blocks is critical for optimizing downstream applications. Thiophene derivatives are foundational to both organic photovoltaics (OPVs) and modern pharmacophores. However, the introduction of a cyclopropyl group at the 3- or 5-position of the thiophene ring creates a unique stereoelectronic profile that distinctly separates it from standard alkyl or fluoroalkyl alternatives.

This guide provides an objective, data-driven comparison of cyclopropyl-substituted thiophenes against their structural analogs, detailing the mechanistic causality behind their performance in conducting polymers and drug development.

Mechanistic Rationale: The Stereoelectronic Advantage

To understand the comparative advantage of the cyclopropyl motif, we must analyze its dual steric and electronic nature.

Unlike standard sp³-hybridized alkyl chains, the cyclopropyl ring possesses highly strained C-C bonds with significant p-character, known as Walsh orbitals . When attached directly to the aromatic thiophene core, these orbitals align with the thiophene's π-system, enabling strong σ-π hyperconjugation . This electron-donating effect lowers the oxidation potential of the monomer.

Crucially, the cyclopropyl group achieves this without the severe steric penalty associated with other branched alkyls (like isopropyl or tert-butyl). The carbon-carbon bonds of the cyclopropyl ring are "tied back" at 60-degree angles, maintaining a compact spatial footprint. This allows polymer backbones to remain highly planar—a strict prerequisite for extensive π-conjugation and high electrical conductivity[1].

Comparative Material Properties: Conducting Polymers

In the realm of organic electronics, the performance of poly(3-substituted thiophenes) is heavily dictated by the substituent's ability to balance solubility with backbone planarity. As demonstrated in foundational studies on1, poly(3-cyclopropylthiophene) stands out as a unique electrochemical anomaly[1].

Data Presentation: Electrochemical & Material Properties

Polymer Derivative	Substituent Steric Profile	Electronic Effect	Backbone Planarity	Electrical Conductivity
Poly(3-methylthiophene)	Minimal (Unbranched)	Weak +I (Inductive)	High	High
Poly(3-isopropylthiophene)	Bulky (Branched)	Strong +I (Inductive)	Severely Twisted	Very Low
Poly(3-cyclopropylthiophene)	Compact (Branched)	Strong +I (Hyperconjugative)	High	High (up to 40 Ω⁻¹·cm⁻¹)

Analysis: Poly(3-cyclopropylthiophene) is the only highly electroconducting poly(3-alkylthiophene) featuring a branched carbon directly connected to the thiophene ring[1]. The isopropyl analog fails because steric clashes between the methyl groups and the adjacent thiophene sulfur force the polymer out of planarity, disrupting the bandgap. The cyclopropyl analog circumvents this steric clash while providing superior electron donation via Walsh orbitals.

Comparative Medicinal Chemistry: Pharmacokinetics & Target Affinity

Beyond materials science, cyclopropylthiophenes are heavily utilized in medicinal chemistry to tune the lipophilicity, metabolic stability, and target affinity of drug candidates. A prime example is the development of GluN2B Negative Allosteric Modulators (NAMs) for mood disorders[2].

Data Presentation: In Vitro ADME and GluN2B Potency

In a comparative study optimizing the left-hand side (LHS) thiophene of a GluN2B NAM pharmacophore, researchers evaluated methyl, fluoromethyl, and cyclopropyl substitutions[2].

Compound Analog	5-Thiophene Substituent	hGluN2B IC₅₀ (nM)	Efflux Ratio	Metabolic Stability
Compound 11	Methyl	25	Poor	Poor (High Extraction Ratio)
Compound 12	Trifluoromethyl	31	1.4 - 3.7 (Optimal)	Excellent
Compound 15	Difluoromethyl	6	5.8 (High)	Unstable (Decomposes in buffer)
Compound 17	Cyclopropyl	81	Moderate	Tolerated

Analysis: While the difluoromethyl analog (Compound 15) exhibited the highest potency (6 nM), it was deprioritized due to chemical instability[2]. The cyclopropyl-substituted thiophene (Compound 17) was well-tolerated and provided a stable alternative, though it exhibited a slight drop in potency (81 nM) compared to the trifluoromethyl analog (31 nM)[2]. The cyclopropyl group serves as a reliable bioisostere when balancing metabolic stability against lipophilic efficiency.

Validated Experimental Workflows

To ensure reproducibility, the following protocols outline the self-validating systems used to synthesize and characterize cyclopropylthiophenes.

Protocol A: Palladium-Catalyzed Synthesis of 3-Cyclopropylthiophene

This methodology utilizes a Suzuki-Miyaura cross-coupling approach, optimized for electron-rich heteroaromatics[3].

• Catalyst Preparation: In a Schlenk flask under inert argon, combine Palladium(II) acetate (Pd(OAc)₂, 6 mol%) and the bulky phosphine ligand cataCXium A (10 mol%).

  • Causality: Thiophenes can poison standard Pd catalysts. CataCXium A is highly electron-rich and sterically demanding, facilitating the oxidative addition of deactivated thiophene halides while preventing catalyst aggregation and unwanted homocoupling[3].

• Reagent Loading: Add 3-bromothiophene (1.0 equiv), cyclopropylboronic acid (1.5 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Solvent Addition & Reaction: Inject a degassed mixture of toluene and water (10:1 v/v). Heat the mixture to 100 °C for 16 hours.

  • Causality: Water is strictly required to dissolve the inorganic base and form the reactive boronate complex, which is essential for the transmetalation step.

• Purification: Cool to room temperature, extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography to yield the pure monomer.

Protocol B: Electropolymerization and Cyclic Voltammetry

Direct anodic oxidation allows for the immediate deposition and characterization of the conductive polymer film[4].

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.

  • Causality: Anhydrous conditions are critical. Trace water will nucleophilically attack the intermediate thiophene radical cations, terminating the polymerization process prematurely.

• Cell Assembly: Utilize a three-electrode cell comprising an Indium Tin Oxide (ITO) coated glass working electrode, a Platinum wire counter electrode, and an Ag/Ag⁺ reference electrode.

• Monomer Addition: Dissolve the purified 3-cyclopropylthiophene monomer (0.05 M) into the electrolyte solution.

• Potentiodynamic Sweeping: Apply cyclic voltammetry, sweeping the potential from 0.0 V to +1.6 V at a scan rate of 50 mV/s.

  • Causality: The initial anodic sweep oxidizes the monomer into a radical cation. Subsequent sweeps show the growth of a new redox couple at lower potentials, confirming the deposition of the extended π-conjugated poly(3-cyclopropylthiophene) film on the ITO surface.

Visualizing the Workflows and Pathways

Synthetic and electropolymerization workflow for poly(3-cyclopropylthiophene).

Stereoelectronic pathway demonstrating how cyclopropyl substitution enhances conductivity.

References

• Design, Synthesis, and Preclinical Evaluation of 3-Methyl-6-(5-thiophenyl)-1,3-dihydro-imidazo[4,5-b]pyridin-2-ones as Selective GluN2B Negative Allosteric Modulators for the Treatment of Mood Disorders Journal of Medicinal Chemistry - ACS Publications (2020). URL:[Link]

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization Molecules - PMC (2023). URL:[Link]

• Stereoelectronic effects in polythiophenes: poly(3-cyclopropylthiophene) and poly(3-cyclobutylthiophene) Synthetic Metals - ResearchGate (1996). URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Comparative Guide: Structural Validation Workflows for Novel 4-Cyclopropylthiophene-3-carbaldehyde Derivatives

4-Cyclopropylthiophene-3-carbaldehyde (CAS: 1369114-08-8) is a highly versatile, sterically nuanced building block used in the synthesis of advanced kinase inhibitors and GPCR ligands. When functionalizing the C3-carbaldehyde (e.g., via reductive amination, Schiff base condensation, or cyclization into thienopyridines), confirming the exact regiochemistry and ensuring the strained cyclopropyl ring at C4 remains intact is a significant analytical challenge.

This guide objectively compares the performance of three primary analytical methodologies—LC-HRMS , Multinuclear NMR , and Single-Crystal X-ray Diffraction (SCXRD) —used to validate the structures of these complex thiophene derivatives[1].

Comparative Performance of Analytical Methodologies

To establish a rigorous validation pipeline, researchers must understand the operational limits of each analytical technique. The table below compares these methodologies based on their performance in resolving the unique structural features of 4-cyclopropylthiophene derivatives.

Analytical Technique	Primary Data Output	Cyclopropyl Ring Resolution	Regiochemical Confidence	Throughput & Sample Requirement
LC-HRMS (ESI)	Exact Mass, Formula, Purity	Low: Confirms mass, but cannot distinguish intact rings from isomeric ring-opened alkenes.	Low: Cannot differentiate positional isomers (e.g., C2 vs C5 substitution).	High: <5 mins per run; requires <1 mg of sample.
1D & 2D NMR	Atomic Connectivity, Spin Systems	High: Distinctive upfield multiplets (0.5–1.2 ppm) definitively prove ring integrity.	High: 2D HMBC/NOESY maps exact substitution patterns.	Medium: 1–4 hours per run; requires 5–15 mg of high-purity sample.
SCXRD	Absolute 3D Conformation	Absolute: Directly visualizes the strained C-C bonds and dihedral angles.	Absolute: Unambiguously maps all atomic positions in 3D space.	Low: Days to weeks for crystallization; requires a diffracting single crystal.

Step-by-Step Validation Protocols & Causality

As outlined in the ACS Research Data Guidelines, structural validation requires a multi-tiered approach combining mass spectrometry and spectroscopy[2]. The following protocols are designed as self-validating systems , where the output of one technique dictates the baseline expectations for the next.

Phase 1: LC-HRMS (Liquid Chromatography - High-Resolution Mass Spectrometry)

• The Goal: Confirm the exact molecular formula and rule out gross synthetic failures.

• Causality in Experimental Design: Why utilize Electrospray Ionization (ESI) instead of Electron Impact (EI)? The cyclopropyl ring is highly strained (~27.5 kcal/mol of ring strain). Hard ionization techniques like EI will induce immediate homolytic cleavage and ring-opening, creating a convoluted fragmentation pattern that masks the molecular ion. ESI, a soft ionization technique, preserves the strained cyclopropyl ring, allowing for the accurate measurement of the intact [M+H]+ pseudomolecular ion.

Protocol:

• Dissolve 1 mg of the synthesized derivative in 1 mL of LC-MS grade Methanol/Water (50:50) with 0.1% Formic Acid.

• Inject 1 µL onto a C18 Reverse-Phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Elute using a gradient of 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

• Acquire HRMS data in positive ESI mode, scanning from m/z 100 to 1000.

• Self-Validation Check: The observed exact mass must match the calculated theoretical mass within ≤ 5 ppm. If the mass is off, or if multiple major peaks exist in the UV chromatogram, the sample is impure and must be rejected before proceeding to NMR.

Phase 2: Multinuclear 1D & 2D NMR Spectroscopy

• The Goal: Prove atomic connectivity and regiochemistry.

• Causality in Experimental Design: Why acquire a 2D HMBC spectrum? The cyclopropyl group at C4 and the novel functional group at C3 are separated by a quaternary carbon. 1D 1 H NMR cannot prove their relative positions. HMBC detects long-range ( 2J and 3J ) heteronuclear coupling. By observing a 3J cross-peak between the cyclopropyl methine proton and the C3 carbon, we definitively prove the regiochemistry of the scaffold.

Protocol:

• Dissolve 10 mg of the purified compound in 0.6 mL of DMSO- d6​ . (Note: DMSO is chosen over CDCl 3​ to disrupt intermolecular hydrogen bonding, yielding sharper peaks for functional groups like amides).

• Acquire a standard 1D 1 H NMR spectrum (minimum 400 MHz, 16 scans).

• Acquire a 1D 13 C{1H} NMR spectrum (minimum 100 MHz, 512 scans).

• Acquire 2D HSQC and HMBC spectra to map 1JCH​ and long-range C-H couplings.

• Self-Validation Check: The integration of the 1 H NMR spectrum must yield a total proton count that perfectly matches the molecular formula derived from the HRMS data. Furthermore, every protonated carbon identified in the 13 C spectrum must have a corresponding cross-peak in the 2D HSQC spectrum. The presence of an "orphan" proton signal immediately invalidates the proposed structure.

Phase 3: Single-Crystal X-ray Diffraction (SCXRD)

• The Goal: Determine the absolute 3D conformation, which is critical for understanding receptor binding[3].

• Causality in Experimental Design: Why use a vapor diffusion crystallization method with a solvent/anti-solvent pair (e.g., Dichloromethane/Hexane)? The thiophene core is highly lipophilic, while carbaldehyde-derived functional groups introduce polarity. A single solvent often leads to rapid precipitation (kinetic trapping), yielding useless microcrystalline powders. Vapor diffusion gradually lowers the dielectric constant of the medium, allowing the molecules to reversibly align into a thermodynamically stable, defect-free crystal lattice required for diffraction.

Protocol:

• Dissolve 5 mg of the compound in 0.5 mL of Dichloromethane (good solvent) in a small inner vial.

• Place the inner vial inside a larger outer vial containing 3 mL of Hexane (anti-solvent). Cap the outer vial tightly.

• Allow the system to stand undisturbed at 20°C for 3–7 days until single crystals form.

• Mount a suitable crystal on a diffractometer equipped with a Mo-K α radiation source ( λ=0.71073 Å).

• Self-Validation Check: The refined structural model (R-factor) must drop below 5%. The solved structure must physically match the connectivity established by the NMR data.

Integrated Structural Validation Workflow

The following diagram illustrates the logical decision matrix a researcher must follow when validating a novel 4-cyclopropylthiophene derivative.

Fig 1: Logical decision matrix for the structural validation of thiophene derivatives.

Experimental Data Comparison: Cyclopropyl vs. Methyl Analogs

To demonstrate the analytical distinctiveness of the 4-cyclopropyl scaffold, the table below compares the expected experimental validation data of a hypothetical Schiff base derivative (formed with aniline) against its simpler 4-methylthiophene counterpart. The data highlights how the cyclopropyl group restricts conformation and provides distinct spectroscopic markers.

Structural Feature	4-Cyclopropylthiophene Derivative	4-Methylthiophene Derivative (Alternative)	Analytical Significance
HRMS [M+H]+	m/z 228.0841 (Expected)	m/z 202.0685 (Expected)	Confirms the inclusion of the 3-carbon ring over a simple methyl group.
1 H NMR (Aliphatic)	δ 1.85 (m, 1H), 0.95 (m, 2H), 0.65 (m, 2H)	δ 2.45 (s, 3H)	The highly shielded multiplets definitively prove the cyclopropyl ring did not open during synthesis.
2D NOESY	Strong cross-peak between Imine-CH and Cyclopropyl-CH	Strong cross-peak between Imine-CH and Methyl-CH 3​	Confirms the E-configuration of the imine bond relative to the C4 substituent.
SCXRD Dihedral Angle	~65° (Thiophene plane to Cyclopropyl plane)	~0° (Freely rotating, time-averaged)	The steric bulk of the cyclopropyl ring forces a specific out-of-plane conformation, critical for receptor docking.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ACS Research Data Guidelines [researcher-resources.acs.org]
• 3. New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis - PubMed [pubmed.ncbi.nlm.nih.gov]